N-(5-Fluoro-2-methoxybenzyl)-N-methylamine

• CAS: 823188-87-0

Core Science & Biosynthesis

Topic: Pharmacological Potential of 5-Fluoro-2-Methoxybenzylamine Derivatives

An In-Depth Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Abstract

The 5-fluoro-2-methoxybenzylamine scaffold represents a privileged structural motif in medicinal chemistry, combining the metabolic and binding advantages of fluorine with the electronic and steric properties of a methoxy group. This guide provides a comprehensive analysis of the synthesis, pharmacological activities, and therapeutic potential of derivatives built upon this core. We delve into the structure-activity relationships (SAR) that govern their efficacy as antimicrobial, anticonvulsant, and potential anticancer agents. Detailed experimental protocols for synthesis and biological evaluation are provided to empower researchers in this promising field. This document serves as a technical resource, synthesizing current knowledge and outlining future directions for the development of novel therapeutics derived from 5-fluoro-2-methoxybenzylamine.

Introduction: The Strategic Importance of the 5-Fluoro-2-Methoxybenzylamine Core

In the landscape of modern drug discovery, the selection of a core chemical scaffold is a critical decision that dictates the future trajectory of a research program. The 5-fluoro-2-methoxybenzylamine structure is of particular interest due to the strategic placement of its functional groups, which are known to favorably modulate pharmacokinetic and pharmacodynamic properties.

• The Role of Fluorine: The introduction of a fluorine atom into a drug candidate is a well-established strategy in medicinal chemistry.[1][2] Its high electronegativity and small size can alter the acidity of nearby protons, influence molecular conformation, and block metabolic oxidation at the site of substitution, thereby increasing metabolic stability and bioavailability.[3] Furthermore, fluorine can participate in hydrogen bonding and other non-covalent interactions, often enhancing binding affinity to target proteins.[1] Approximately 20% of all marketed pharmaceutical drugs contain at least one fluorine atom, a testament to its utility.[2]

• The Influence of the Methoxy Group: The methoxy (-OCH3) group at the ortho position relative to the benzylamine moiety serves multiple functions. It acts as a hydrogen bond acceptor and can influence the molecule's overall polarity and solubility. Its position can also create a specific steric and electronic environment that dictates the orientation of the molecule within a receptor's binding pocket, contributing to selectivity and potency. The combination of these two substituents on the benzylamine ring creates a unique chemical entity with significant potential for derivatization and optimization.

This guide will explore the known pharmacological landscape of these derivatives, focusing on their synthesis, established biological activities, and the underlying principles guiding their design.

Synthetic Pathways and Chemical Derivatization

The generation of a diverse library of 5-fluoro-2-methoxybenzylamine derivatives is readily achievable through established synthetic methodologies. A common and efficient approach is the reductive amination of the corresponding aldehyde, 2-fluoro-5-methoxybenzaldehyde, which allows for the introduction of a wide array of amines to probe the structure-activity landscape.

A typical synthetic route begins with commercially available starting materials, such as 2-fluoro-5-methoxybenzonitrile or 2-fluoro-5-methoxybenzaldehyde.

Caption: General synthetic routes to 5-fluoro-2-methoxybenzylamine derivatives.

Experimental Protocol: Synthesis via Reductive Amination

This protocol describes a general method for synthesizing N-substituted 5-fluoro-2-methoxybenzylamine derivatives.

• Imine Formation:

  • Dissolve 2-fluoro-5-methoxybenzaldehyde (1.0 eq) in a suitable solvent such as 1,2-dichloroethane (DCE) or methanol.

  • Add the desired primary or secondary amine (1.1 eq).

  • If using a primary amine salt (e.g., hydrochloride), add a non-nucleophilic base like triethylamine (1.2 eq) to liberate the free amine.

  • Stir the mixture at room temperature for 30-60 minutes. Progress can be monitored by TLC or LC-MS to confirm the formation of the imine intermediate.[4]

• Reduction:

  • To the solution containing the imine, add a mild reducing agent such as sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq) portion-wise.[4] This reagent is preferred for its selectivity and tolerance of various functional groups.

  • Continue stirring the reaction at room temperature for 12-24 hours.

• Work-up and Purification:

  • Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

  • Extract the aqueous layer with an organic solvent (e.g., dichloromethane or ethyl acetate) three times.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

  • Concentrate the solvent under reduced pressure.

  • Purify the crude product using column chromatography on silica gel to yield the desired N-substituted 5-fluoro-2-methoxybenzylamine derivative.

Pharmacological Activities and Therapeutic Potential

Derivatives of the 5-fluoro-2-methoxybenzylamine scaffold have been investigated for a range of biological activities, primarily in the antimicrobial and central nervous system (CNS) therapeutic areas.

Antimicrobial Potential

The benzamide and benzimidazole chemical classes, which can be readily synthesized from benzylamine precursors, are known to possess significant antimicrobial properties.[5] Studies on related structures suggest that 5-fluoro-2-methoxybenzylamine derivatives could be promising candidates for novel antimicrobial agents.

• Antibacterial and Antifungal Activity: Research on structurally similar benzimidazole derivatives has shown that the presence of halogen and methoxy groups can enhance activity against pathogens like Staphylococcus aureus, Enterococcus faecalis, and Candida albicans. The mechanism is often attributed to the inhibition of essential microbial enzymes or disruption of cell wall integrity. The lipophilicity conferred by the benzyl moiety and the electronic effects of the fluoro and methoxy groups can facilitate cell penetration and target engagement.

• Structure-Activity Relationship (SAR) Insights:

  • The nature of the substituent on the benzylamine nitrogen is critical. Incorporating heterocyclic rings (e.g., benzimidazoles) or bulky aromatic groups can enhance antimicrobial potency.

  • The presence of electron-withdrawing groups, such as nitro or additional halogens on linked aromatic systems, has been shown to increase activity against specific strains.

Anticonvulsant Activity

Epilepsy is a chronic neurological disorder, and a significant portion of patients remain resistant to current treatments, necessitating the search for novel anticonvulsant agents.[6][7] Benzamide and benzylamine derivatives have emerged as a promising class of compounds with potential antiseizure activity.[8][9]

• Screening in Preclinical Models: The primary screening of potential anticonvulsants typically involves animal models such as the maximal electroshock (MES) test and the subcutaneous pentylenetetrazole (scPTZ) test. The MES model is indicative of activity against generalized tonic-clonic seizures, while the scPTZ test helps identify agents effective against absence seizures.[10]

• Potential Mechanisms of Action: Many anticonvulsant drugs exert their effects by modulating voltage-gated ion channels (e.g., sodium or calcium channels) or enhancing GABAergic inhibition.[6] While the precise mechanism for 5-fluoro-2-methoxybenzylamine derivatives is not fully elucidated, related benzamide compounds have shown potent effects in these models, suggesting similar targets.[8] For instance, studies on other benzylamino derivatives have demonstrated efficacy in the MES test with favorable safety profiles.

• Structure-Activity Relationship (SAR) Insights:

  • In related quinoline series, the substitution pattern on the benzylamino group significantly impacts activity. A 3-fluoro or 3-bromo substitution on a linked benzyl ring was found to be highly effective in MES and scPTZ models, respectively.

  • The hydrophobicity of substituents can play a key role; excessively hydrophilic groups may abolish anti-seizure effects.[6]

  • The overall molecular conformation, influenced by the ortho-methoxy group, likely plays a crucial role in fitting into the target binding site.

Caption: Plausible anticonvulsant mechanisms for benzylamine derivatives.

Potential in Oncology

The 5-fluoro substituent immediately brings to mind the blockbuster anticancer drug 5-fluorouracil (5-FU).[11][12] 5-FU exerts its cytotoxic effects by being metabolized into fraudulent nucleotides that inhibit thymidylate synthase (TS), a critical enzyme for DNA synthesis, and by being incorporated into RNA and DNA, leading to cellular apoptosis.[13][14]

While 5-fluoro-2-methoxybenzylamine itself is not a pyrimidine analog, its derivatives could be designed as targeted delivery systems or as novel agents that leverage the fluorine atom for therapeutic effect. The benzylamine scaffold could be functionalized to target specific receptors overexpressed on cancer cells, delivering the fluorinated aromatic moiety as a cytotoxic payload. The development of fluorinated heterocyclic compounds has become a cornerstone of modern anticancer drug design.[1][15]

Consolidated Structure-Activity Relationships (SAR)

The pharmacological potential of this scaffold is highly dependent on the nature of the chemical groups attached to the core structure. By analyzing data from related compound series, we can establish key SAR principles.

Note: The above DOT script is conceptual and relies on a placeholder image for the chemical structure. For a functional diagram, the image URL would need to be replaced with a valid link to an image of the 5-fluoro-2-methoxybenzylamine scaffold.

Caption: Key modification points for SAR studies on the scaffold.

Position / Moiety	Modification	Observed/Potential Impact
Benzylamine (N-H)	Acylation (Amides), Sulfonylation, Alkylation with aromatic/heterocyclic groups.	Critical for determining the type of activity (antimicrobial, anticonvulsant). Bulky, lipophilic groups often enhance potency.[16][17]
Aromatic Ring (C5)	Fluorine (Fixed)	Confers metabolic stability and enhances target binding affinity. Essential for potential anticancer mechanisms modeled after 5-FU.[3][12]
Aromatic Ring (C2)	Methoxy (Fixed)	Dictates molecular conformation and provides a hydrogen bond accepting point, influencing selectivity for specific biological targets.[8]

Key Experimental Methodologies

Protocol: In Vitro Antimicrobial Susceptibility (Microbroth Dilution)

This protocol determines the Minimum Inhibitory Concentration (MIC) of a compound.

• Preparation:

  • Prepare a stock solution of the test compound in dimethyl sulfoxide (DMSO).

  • In a 96-well microtiter plate, perform a serial two-fold dilution of the compound in appropriate growth media (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).

  • Prepare a standardized inoculum of the microorganism (e.g., 0.5 McFarland standard) and dilute it to achieve a final concentration of ~5 x 10⁵ CFU/mL in each well.

• Incubation:

  • Include positive (microorganism, no compound) and negative (media only) controls.

  • Incubate the plates at 35-37°C for 18-24 hours for bacteria or 24-48 hours for yeast.

• Analysis:

  • The MIC is defined as the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Protocol: Anticonvulsant Screening (Maximal Electroshock Test)

This is a standard preclinical model for identifying compounds effective against generalized tonic-clonic seizures.[6]

• Animal Preparation:

  • Use adult male mice (e.g., Swiss Albino), allowing them to acclimatize.

  • Administer the test compound intraperitoneally (i.p.) at various doses. A vehicle control group (e.g., saline or DMSO/saline) must be included.

• Procedure:

  • At the time of predicted peak effect (typically 30-60 minutes post-injection), deliver an electrical stimulus (e.g., 50 mA, 60 Hz for 0.2 seconds) via corneal or ear-clip electrodes.

  • Observe the mice for the presence or absence of the tonic hind-limb extension phase of the seizure.

• Endpoint:

  • Protection is defined as the complete absence of the tonic hind-limb extension.

  • The median effective dose (ED₅₀), the dose required to protect 50% of the animals, can be calculated using probit analysis. Neurotoxicity is often assessed concurrently using the rotarod test.

Future Directions and Conclusion

The 5-fluoro-2-methoxybenzylamine scaffold is a promising starting point for the development of novel therapeutic agents. While current research points towards its potential in antimicrobial and anticonvulsant applications, the field is ripe for further exploration.

Future research should focus on:

• Library Expansion: Synthesizing a broader and more diverse library of derivatives to perform comprehensive SAR studies. This includes exploring a wider range of N-substituents and potentially modifying the aromatic ring further.

• Mechanism of Action Studies: For the most potent compounds, detailed mechanistic studies are required to identify their specific molecular targets (e.g., specific enzymes, ion channels, or receptors).

• Pharmacokinetic Profiling: Evaluating the absorption, distribution, metabolism, and excretion (ADME) properties of lead compounds to ensure they possess drug-like qualities.

• Exploration of New Therapeutic Areas: Given the structural alerts, investigating the potential of these derivatives in oncology and as modulators of CNS targets like serotonin or dopamine receptors is warranted.[18][19]

References

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• Synthesis and In-Vitro Antimicrobial Activity of N- Benzamide Deriv
• bioRxiv. (2021). Synthesis and characterization of 5-(2-fluoro-4-[11C]methoxyphenyl)-2,2-dimethyl-3,4-dihydro-2H-pyrano[2,3-b]pyridine-7-carboxam.
• Structure Activity Rel
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• Synthesis and structure-activity relationship study of 2-(substituted benzylidene)-7-(4-fluorophenyl)...
• PMC. (2024). Recent advances on anticancer and antimicrobial activities of directly-fluorinated five-membered heterocycles and their benzo-fused systems.
• Sigma-Aldrich. 2-Fluoro-5-methoxybenzylamine.
• ChemicalBook. 2-Fluoro-5-methoxybenzamide synthesis.
• RSC Publishing. (2024). Recent advances on anticancer and antimicrobial activities of directly-fluorinated five-membered heterocycles and their benzo-fused systems.
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• Semantic Scholar. (2021). Synthesis and Structure-Activity Relationships of New 2-Phenoxybenzamides with Antiplasmodial Activity.
• PMC. Recent progress in therapeutic applications of fluorinated five-membered heterocycles and their benzo-fused systems.
• SHORT COMMUNICATIONS Synthesis and anticonvulsant activity of 7-benzylamino-4 ,5- dihydro-[ 1 ,2 ,4] triazolo[ 4 ,3-a] quinoline.
• PMC. Discovery and Structure–Activity Relationships of 2,5-Dimethoxyphenylpiperidines as Selective Serotonin 5-HT2A Receptor Agonists.
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• Dr.Oracle. (2025). What is the mechanism of action for 5-fluorouracil (5-FU)?
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• Frontiers. (2021). 5-Fluorouracil: A Narrative Review on the Role of Regulatory Mechanisms in Driving Resistance to This Chemotherapeutic Agent.
• CALIS.
• Activity Study of 5-Fluorouracil Derivatives as an Anticancer (In Silico and In Vitro).

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Solubility profile of N-(5-Fluoro-2-methoxybenzyl)-N-methylamine in organic solvents

This technical guide provides a comprehensive solubility profile for N-(5-Fluoro-2-methoxybenzyl)-N-methylamine , a specialized secondary amine intermediate used in the synthesis of fluorinated pharmaceuticals and bioactive scaffolds.

Executive Summary & Compound Identity

N-(5-Fluoro-2-methoxybenzyl)-N-methylamine (CAS: 2839139-69-2 for the HCl salt equivalent context) is a secondary benzylamine derivative. Its solubility behavior is governed by the interplay between the basic secondary amine center (pKa ~9.3), the lipophilic fluorinated aromatic ring, and the electron-donating methoxy substituent.

Understanding the solubility "switch" between its free base (neutral) and salt (cationic) forms is the single most critical factor for successful handling, reaction planning, and purification.

Physicochemical Profile

Property	Value (Predicted/Empirical)	Mechanistic Implication
Molecular Weight	169.20 g/mol	Low MW facilitates high solubility in organic solvents.
Physical State	Liquid or Low-melting Solid (Free Base)	High tendency to oil out in non-polar solvents if not pure.
pKa (Conjugate Acid)	~9.2 – 9.5	Protonates readily; water-soluble at pH < 7.
LogP (Octanol/Water)	~1.8 – 2.1	Moderately lipophilic; prefers organic layer at neutral/high pH.
H-Bond Donors	1 (NH)	Limited water solubility for the free base.

Solubility Profile Matrix

The following data synthesizes empirical trends from structural analogs (fluorinated benzylamines) and thermodynamic principles.

Class A: Polar Protic Solvents (Alcohols, Water)

• Methanol / Ethanol:

  • Free Base:High Solubility (>100 mg/mL). Excellent for reactions, but poor for crystallization due to high solubility.

  • HCl Salt:High Solubility. The salt dissociates well in lower alcohols.

• Water:

  • Free Base:Insoluble / Sparingly Soluble. The hydrophobic benzyl/fluoro/methoxy motif dominates the single amine donor.

  • HCl Salt:High Solubility (>50 mg/mL). Forms a stable cation-dipole interaction with water.

Class B: Polar Aprotic Solvents (DMSO, DMF, Acetonitrile)

• DMSO / DMF:

  • Both Forms:Very High Solubility. Universal solvents for this compound class. Use only if necessary due to high boiling points making removal difficult.

• Acetonitrile (MeCN):

  • Free Base:High Solubility. Preferred solvent for alkylation reactions.

  • HCl Salt:Moderate to Low Solubility. Salts often have lower solubility in MeCN compared to MeOH, making it a potential anti-solvent for salt crystallization.

Class C: Chlorinated & Non-Polar Solvents

• Dichloromethane (DCM) / Chloroform:

  • Free Base:Very High Solubility. The "Gold Standard" for extraction. The organic layer will retain the amine at pH > 10.

  • HCl Salt:Low / Insoluble. Useful for triturating the salt to remove non-polar impurities.

• Toluene / Benzene:

  • Free Base:High Solubility. Excellent for azeotropic drying or high-temperature reactions.

  • HCl Salt:Insoluble. Toluene is an ideal anti-solvent to precipitate the hydrochloride salt.

• Hexanes / Heptane:

  • Free Base:Moderate Solubility. May require heating. Often used to recrystallize the free base (if solid) or wash away grease.

  • HCl Salt:Strictly Insoluble.

Visualization: Purification & Handling Workflows

Diagram 1: The "Solubility Switch" Purification Strategy

This workflow demonstrates how to leverage the pH-dependent solubility described above to purify the compound without chromatography.

Caption: Acid-Base "Swing" Extraction protocol utilizing the pH-dependent solubility profile.

Diagram 2: Solvent Selection Decision Tree

A logic guide for researchers choosing a solvent for specific experimental goals.

Caption: Decision matrix for solvent selection based on process requirements.

Experimental Protocols

Protocol A: Quantitative Solubility Determination (HPLC Method)

Use this protocol to generate precise solubility data for regulatory or process scaling purposes.

• Preparation: Weigh ~50 mg of N-(5-Fluoro-2-methoxybenzyl)-N-methylamine into a 4 mL glass vial.

• Solvent Addition: Add 1.0 mL of the target solvent (e.g., Toluene, MeOH).

• Equilibration: Cap tightly and shake at 25°C for 24 hours (using a thermomixer or shaker plate).

• Filtration: If undissolved solid remains, filter the supernatant through a 0.22 µm PTFE syringe filter.

  • Note: If the solution is clear, the solubility is >50 mg/mL. Add more solid until saturation is observed.

• Quantification: Dilute the filtrate 100x with Acetonitrile/Water (50:50) and inject into HPLC.

  • Column: C18 Reverse Phase.[1]

  • Mobile Phase: Water (0.1% TFA) / Acetonitrile Gradient.

  • Detection: UV at 254 nm (Aromatic absorption).

• Calculation: Compare peak area against a standard curve of known concentration.

Protocol B: Rapid "Visual" Solubility Screen

Use this for quick solvent selection during early R&D.

• Place 10 mg of compound in a test tube.

• Add solvent in 100 µL increments.

• Vortex for 30 seconds after each addition.

• Interpretation:

  • Dissolves in <100 µL (10 vol): High Solubility (>100 mg/mL) .

  • Dissolves in 100–500 µL: Moderate Solubility (20–100 mg/mL) .

  • Undissolved after 1 mL: Low Solubility (<10 mg/mL) .

Mechanistic & Safety Insights

• Reactivity Warning: As a secondary amine, this compound will react rapidly with chlorinated solvents (like DCM) over extended periods (days/weeks) to form quaternary ammonium salts, especially if light or heat is present. Do not store the free base in DCM for long-term storage.

• Salt Formation: The 5-fluoro and 2-methoxy groups withdraw electron density slightly, but the amine remains sufficiently basic to form stable salts with HCl, HBr, and Oxalic acid. The Oxalate salt is often a preferred solid for characterization if the HCl salt is hygroscopic.

• Fluorine Effect: The fluorine atom increases the lipophilicity (LogP) compared to the non-fluorinated analog, making the free base more soluble in non-polar solvents like Hexane/Heptane than typical benzylamines.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 223105, 5-Fluoro-2-methoxyaniline (Analogous Substructure). Retrieved from [Link]

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Safety data sheet (SDS) and hazards for N-(5-Fluoro-2-methoxybenzyl)-N-methylamine

An In-depth Technical Guide

Executive Summary

Predictive Hazard Identification and Classification

The hazard profile of N-(5-Fluoro-2-methoxybenzyl)-N-methylamine is constructed by examining its key chemical features: the N-methylbenzylamine core, the fluoro- and methoxy- substitutions on the aromatic ring, and the N-methyl group. Data from structurally related compounds, such as N-methylbenzylamine, various fluorinated amines, and the NBOMe (N-2-methoxybenzyl) class of psychoactive substances, inform this assessment.[1][2][3]

The primary predicted hazards include severe skin and eye damage, acute toxicity if inhaled or swallowed, and potential for respiratory tract irritation. The N-2-methoxybenzyl moiety is a structural alert for potential neurotoxicity and psychoactive effects, a characteristic of the NBOMe class of compounds.[2][3]

Predicted GHS Classification

Hazard Class	Hazard Category	Hazard Statement	GHS Pictogram
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed	законодательство
Acute Toxicity, Inhalation	Category 3	H331: Toxic if inhaled	законодательство
Skin Corrosion/Irritation	Category 1B	H314: Causes severe skin burns and eye damage	законодательство
Serious Eye Damage	Category 1	H318: Causes serious eye damage	законодательство
Specific Target Organ Toxicity (Single Exposure)	Category 3	H335: May cause respiratory irritation	законодательство

This classification is predictive and should be treated with the caution required for a novel substance whose toxicological properties have not been fully investigated.[4]

Toxicological Rationale

The prediction of severe skin and eye corrosivity is based on extensive data for related benzylamines and other amines, which are known to be caustic.[1][4][5][6] Acute toxicity is inferred from similar compounds that are documented as harmful or toxic upon ingestion and inhalation.[6] The potential for respiratory irritation is a common feature of volatile amines and is supported by data on analogous chemicals.[6][7][8][9]

The diagram below illustrates the relationship between the structural components of the molecule and their associated, evidence-based hazards.

Caption: Relationship between molecular fragments and predicted hazards.

Experimental Protocols: Safe Handling and Exposure Control

Given the predicted severe hazards, a stringent, multi-layered safety approach is mandatory. All work must be conducted under the assumption that the compound is highly hazardous.

Engineering Controls

The primary defense against exposure is the use of robust engineering controls. The causality is simple: to prevent inhalation and inadvertent contact, the material must be physically contained.

• Chemical Fume Hood: All manipulations of N-(5-Fluoro-2-methoxybenzyl)-N-methylamine, including weighing, transferring, and preparing solutions, must be performed inside a certified chemical fume hood with a demonstrated face velocity of 80-120 feet per minute.[1][7][8]

• Ventilation: The laboratory must be well-ventilated to dilute any fugitive emissions.[10]

• Safety Equipment: An emergency eyewash station and safety shower must be immediately accessible and tested regularly.[1][11]

Personal Protective Equipment (PPE)

PPE is the last line of defense and must be selected to be impervious to the substance.

• Hand Protection: Use chemically resistant, impervious gloves. A double-gloving approach using nitrile gloves is a recommended minimum.[1][6] Gloves must be inspected before use and changed immediately if contamination is suspected.[7]

• Eye and Face Protection: Wear chemical safety goggles that provide a complete seal around the eyes.[7] In addition, a full-face shield must be worn over the goggles when handling larger quantities (>5 g) or when there is a significant risk of splashing.[8]

• Skin and Body Protection: Wear a flame-resistant laboratory coat.[6] Ensure clothing fully covers the body. For larger-scale operations, a chemically resistant apron or suit may be necessary.[12]

• Respiratory Protection: If there is any risk of generating aerosols or vapors outside of a fume hood (e.g., during a spill), a full-face respirator with appropriate cartridges for organic vapors and amines should be used by trained personnel.[1][8]

Hygiene Practices

Strict hygiene measures are critical to prevent cross-contamination and accidental exposure.

• Avoid Contact: Avoid all personal contact, including inhalation.[12]

• Washing: Wash hands and any exposed skin thoroughly with soap and water after handling, before breaks, and at the end of the workday.[1][5][8][13]

• No Consumables: Do not eat, drink, or smoke in any area where this chemical is handled or stored.[8][13]

• Contaminated Clothing: Remove and wash contaminated clothing before reuse.[4][5][14]

Emergency and First Aid Procedures

Immediate and correct response to an exposure is critical. The corrosive nature of the compound means that any delay can result in severe tissue damage.

Exposure Route	First Aid Protocol
Inhalation	Immediately move the person to fresh air. If breathing is difficult or has stopped, trained personnel should provide artificial respiration. Seek immediate medical attention.[4][7]
Skin Contact	Immediately flush the skin with copious amounts of water for at least 15-20 minutes while removing all contaminated clothing and shoes.[4][14] Seek immediate medical attention.[1]
Eye Contact	Immediately flush eyes with plenty of water for at least 15-20 minutes, occasionally lifting the upper and lower eyelids.[4][5] Remove contact lenses if present and easy to do.[10] Continue rinsing. Seek immediate medical attention, specifically from an ophthalmologist.
Ingestion	Do NOT induce vomiting, as this can cause further damage to the esophagus.[1][4][5] If the person is conscious, rinse their mouth with water and have them drink one or two glasses of water. Seek immediate medical attention.[10]

Spill, Storage, and Disposal

Spill Response

• Evacuate all non-essential personnel from the area and ensure adequate ventilation.[10]

• Remove all sources of ignition.[1][10]

• Wearing full PPE, cover the spill with a dry, inert absorbent material such as sand, vermiculite, or commercial sorbent.

• Carefully collect the absorbed material into a suitable, labeled container for hazardous waste disposal.[1][7]

• Clean the spill area thoroughly with a suitable solvent, followed by soap and water. Do not allow the chemical or cleaning materials to enter drains.[1]

Storage

Proper storage is essential to maintain chemical integrity and prevent accidental release.

• Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated area.[1][5][7][8][10]

• Security: The storage area should be secure and accessible only to authorized personnel. Store locked up.[1][4][7][10]

• Incompatibilities: Store away from incompatible materials, particularly strong oxidizing agents, acids, and bases.[1]

Disposal

All waste materials must be treated as hazardous.

• Dispose of the compound and any contaminated materials through a licensed professional waste disposal service.[7][10]

• Do not dispose of material into the sewer system or the environment.[7] Disposal must be in full accordance with all local, regional, and national regulations.

Risk Assessment Workflow

The following diagram outlines a self-validating workflow for managing the risks associated with N-(5-Fluoro-2-methoxybenzyl)-N-methylamine or any new chemical entity with limited safety data.

Caption: Risk assessment workflow for novel chemical compounds.

References

• Airgas. (2025, February 5). Safety Data Sheet: Methylamine. 10

• Sigma-Aldrich. (2026, February 13). Safety Data Sheet: Methylamine solution. Link

• Fisher Scientific. (2024, March 2). Safety Data Sheet: 3-Fluoro-5-methylbenzylamine. 5

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• Fisher Scientific. (2025, December 22). Safety Data Sheet: N-Methoxymethyl-N-(trimethylsilylmethyl)benzylamine. 15

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Bioisosteric replacements for N-(5-Fluoro-2-methoxybenzyl)-N-methylamine

An In-Depth Technical Guide to the Bioisosteric Replacement of N-(5-Fluoro-2-methoxybenzyl)-N-methylamine

Executive Summary

The strategic modification of lead compounds is a cornerstone of modern drug discovery, aimed at optimizing pharmacological profiles to enhance efficacy, selectivity, and pharmacokinetic properties while minimizing toxicity.[1][2] Bioisosterism, the replacement of a functional group with another that retains similar physicochemical or biological properties, serves as a powerful tool in this endeavor.[3][4] This guide provides a comprehensive framework for the rational design, synthesis, and evaluation of novel analogs of N-(5-Fluoro-2-methoxybenzyl)-N-methylamine through bioisosteric replacement. By dissecting the molecule into its core functional motifs—the fluoro substituent, the methoxy group, the benzyl ring, and the N-methylamine side chain—we will explore a range of classical and non-classical bioisosteres. This exploration is grounded in the principle of multiparameter optimization, where each proposed modification is justified by its potential to address specific liabilities such as metabolic instability, poor solubility, or off-target activity. We will detail a complete, self-validating workflow from computational design and chemical synthesis to a tiered in vitro and in vivo evaluation cascade, providing researchers with both the theoretical foundation and practical methodologies required to navigate this critical phase of drug development.

Introduction to Bioisosterism: A Strategy for Lead Optimization

The concept of bioisosterism has evolved from Langmuir's initial observations of isosteres—atoms and molecules with similar electronic structures—to a foundational strategy in medicinal chemistry.[3][5] A bioisostere is a substituent or group that, when exchanged for another in a parent compound, results in a new molecule with broadly similar biological properties.[4] This exchange is not merely a structural swap; it is a tactical maneuver to fine-tune a molecule's absorption, distribution, metabolism, and excretion (ADME) profile, enhance target potency, improve selectivity, or circumvent toxicity issues.[2][6]

Bioisosteres are generally categorized into two main classes:

• Classical Bioisosteres : These are atoms or groups that share the same valency and similar size and electronic configuration.[7][8] Examples include the interchange of a hydroxyl group (-OH) with an amine group (-NH2) or a hydrogen atom (H) with a fluorine atom (F).[9]

• Non-Classical Bioisosteres : These do not adhere to the strict steric and electronic rules of classical bioisosteres but produce a similar biological effect.[7][8] This category is more diverse and includes exchanges like a carboxylic acid group for a tetrazole ring or a phenyl ring for a thiophene ring.[6][10]

The successful application of bioisosterism demands a careful analysis of how the replacement will alter key physicochemical parameters, including lipophilicity (LogP/LogD), acidity/basicity (pKa), hydrogen bonding capacity, and molecular conformation.[11]

Figure 1: Classification of Bioisosteres.

Deconstruction of the Core Scaffold: N-(5-Fluoro-2-methoxybenzyl)-N-methylamine

To rationally design new analogs, we must first analyze the contributions of each functional group within the parent molecule. The structure is dissected into four key regions for modification.

Figure 2: Key Regions for Bioisosteric Modification.

Region A: The 5-Fluoro Substituent

The fluorine atom is a common hydrogen bioisostere used to block metabolic oxidation, modulate pKa, and enhance binding affinity through favorable electrostatic interactions.[12][13] Its replacement can probe the importance of these effects.

Region B: The 2-Methoxy Group

The methoxy group can act as a hydrogen bond acceptor and influences the conformation of the benzyl ring. However, it is often a site of metabolic liability via O-dealkylation.[13] Bioisosteric replacement here can enhance metabolic stability and alter solubility.

Region C: The Benzyl Ring

The phenyl ring serves as a scaffold, orienting the other functional groups. It can engage in π-π stacking or hydrophobic interactions with the target protein. Aromatic rings, however, can contribute to high lipophilicity and are susceptible to oxidative metabolism. Replacing the ring with heterocyclic or saturated scaffolds can dramatically improve physicochemical properties.[14][15]

Region D: The N-Methylamine Moiety

The tertiary amine is often crucial for activity, acting as a hydrogen bond acceptor or, if protonated, a cation that forms a salt bridge. Its basicity (pKa) is a critical parameter influencing solubility, cell permeability, and potential off-target effects like hERG channel inhibition.[16] Modifications can fine-tune this basicity and modulate lipophilicity.

Proposed Bioisosteric Replacements and Rationale

The following table outlines potential bioisosteric replacements for each region of the parent molecule. The rationale for each choice is grounded in addressing potential liabilities and optimizing the overall drug-like properties.

Region	Original Group	Proposed Bioisostere	Rationale & Anticipated Effects
A	Fluoro (-F)	-Cl, -Br	Modulate size and lipophilicity.[9]
Cyano (-CN)	Introduce a strong dipole and potential hydrogen bond acceptor.[3]
Trifluoromethyl (-CF3)	Increase lipophilicity and block metabolism; acts as a strong electron-withdrawing group.[3]
Methyl (-CH3)	Remove electronegativity, increase lipophilicity.
B	Methoxy (-OCH3)	Hydroxyl (-OH)	Introduce hydrogen bond donor/acceptor capability; potential metabolite.[5]
Difluoromethoxy (-OCF2H)	Increase metabolic stability, act as a weak H-bond donor, and modulate lipophilicity.[17]
Amino (-NH2)	Introduce hydrogen bond donor capability and a basic center.[11]
Methyl (-CH3)	Remove hydrogen bond acceptor, increase lipophilicity.
C	Phenyl	Pyridyl	Introduce a nitrogen atom to increase polarity, improve solubility, and act as a hydrogen bond acceptor.[13]
Thienyl	A well-established bioisostere that can alter electronic properties and metabolic profile.[6]
Bicyclo[1.1.1]pentane (BCP)	Saturated, rigid scaffold to reduce lipophilicity, increase sp3 character, and improve metabolic stability and solubility.[18]
D	N-Methylamine (-N(CH3)2)	N-Ethyl-N-methylamine	Probe steric tolerance at the binding site.
Azetidine/Pyrrolidine	Introduce conformational restriction to potentially increase potency and reduce off-target effects.
Oxetane	Act as a carbonyl or amine bioisostere; reduces amine basicity and lipophilicity while improving solubility.[7][19]

Experimental Workflow: From Design to In Vivo Validation

A robust and iterative workflow is essential for the successful development of new chemical entities. The process described below is designed as a self-validating system, where data from each stage informs the next round of design and synthesis.

Figure 3: Iterative Drug Discovery and Development Workflow.

Synthesis and Characterization

Protocol: General Reductive Amination for Analog Synthesis

Causality: Reductive amination is a robust and versatile method for forming C-N bonds, making it an ideal choice for generating a library of analogs from various substituted benzaldehydes and amines.

• Reaction Setup : To a solution of the appropriate substituted benzaldehyde (1.0 eq) in a suitable solvent (e.g., dichloroethane or methanol) at room temperature, add the desired amine (e.g., methylamine, 1.2 eq) and acetic acid (0.1 eq).

• Imine Formation : Stir the mixture for 1-2 hours to allow for the formation of the corresponding imine intermediate.

• Reduction : Add a reducing agent such as sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 eq) portion-wise to the mixture.

  • Expertise Insight: NaBH(OAc)₃ is preferred as it is mild, selective for imines over aldehydes, and does not require acidic conditions that could be detrimental to other functional groups.

• Reaction Monitoring : Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed (typically 4-16 hours).

• Workup : Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Extract the aqueous layer with an organic solvent (e.g., ethyl acetate or dichloromethane).

• Purification : Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product via flash column chromatography on silica gel.

• Characterization : Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, High-Resolution Mass Spectrometry (HRMS), and assess purity (>95%) by High-Performance Liquid Chromatography (HPLC).

In Vitro Evaluation

A tiered approach to in vitro testing ensures that resources are focused on the most promising compounds.[20][21]

Protocol: Microsomal Metabolic Stability Assay

Causality: This assay provides an early assessment of a compound's susceptibility to Phase I metabolism by cytochrome P450 enzymes, which is a primary driver of drug clearance.[22] It is a cost-effective method to predict in vivo half-life.

• Preparation : Prepare a stock solution of the test compound (e.g., 10 mM in DMSO). Dilute to a final concentration of 1 µM in a buffer solution (e.g., 100 mM potassium phosphate, pH 7.4).

• Incubation : In a 96-well plate, combine the test compound solution with liver microsomes (e.g., human, rat; final protein concentration 0.5 mg/mL).

• Initiation : Pre-warm the plate to 37°C. Initiate the metabolic reaction by adding a pre-warmed NADPH-regenerating system.

  • Trustworthiness: Including control wells is critical for a self-validating system: a "no NADPH" control to measure non-enzymatic degradation and a "t=0" control to determine the initial concentration. A known rapidly metabolized compound (e.g., verapamil) should be run as a positive control.

• Time Points : Aliquots are taken at multiple time points (e.g., 0, 5, 15, 30, 60 minutes). The reaction in each aliquot is quenched by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.

• Analysis : Centrifuge the samples to precipitate proteins. Analyze the supernatant using LC-MS/MS to quantify the remaining parent compound relative to the internal standard.

• Data Calculation : Plot the natural log of the percentage of compound remaining versus time. The slope of the line determines the elimination rate constant (k). From this, calculate the in vitro half-life (t½ = 0.693/k) and intrinsic clearance (CLint).

In Vivo Assessment

Promising candidates from in vitro studies advance to in vivo models to assess their real-world pharmacokinetic and pharmacodynamic properties.[23][24]

Protocol: Rodent Pharmacokinetic (PK) Study

Causality: An in vivo PK study is essential to understand how a drug is absorbed, distributed, metabolized, and excreted by a living organism, providing critical data on bioavailability and drug exposure that cannot be obtained from in vitro models alone.[25]

• Animal Model : Use male Sprague-Dawley rats or C57BL/6 mice. Acclimatize animals for at least 3 days before the study.

• Dosing : Divide animals into two groups.

  • Intravenous (IV) Group : Administer the compound (formulated in a suitable vehicle, e.g., 20% Solutol in saline) via tail vein injection at a low dose (e.g., 1-2 mg/kg).

  • Oral (PO) Group : Administer the compound (formulated in a vehicle like 0.5% methylcellulose) via oral gavage at a higher dose (e.g., 5-10 mg/kg).

• Blood Sampling : Collect sparse blood samples (e.g., via tail vein or saphenous vein) at multiple time points post-dose (e.g., 0.08, 0.25, 0.5, 1, 2, 4, 8, 24 hours). Collect blood into tubes containing an anticoagulant (e.g., K₂EDTA).

• Plasma Preparation : Centrifuge the blood samples to separate plasma. Store plasma at -80°C until analysis.

• Bioanalysis : Extract the drug from plasma samples (e.g., via protein precipitation or liquid-liquid extraction). Quantify the drug concentration using a validated LC-MS/MS method.

• Data Analysis : Use pharmacokinetic software (e.g., Phoenix WinNonlin) to calculate key PK parameters, including clearance (CL), volume of distribution (Vd), half-life (t½), Cmax, Tmax, AUC (Area Under the Curve), and oral bioavailability (%F).

Conclusion

The bioisosteric replacement of N-(5-Fluoro-2-methoxybenzyl)-N-methylamine is a multifaceted but logical process guided by the principles of medicinal chemistry. By systematically replacing each functional moiety with a series of classical and non-classical bioisosteres, researchers can create a focused library of new chemical entities. The true value of this approach is realized through a rigorous, iterative evaluation workflow. The detailed protocols provided for synthesis, in vitro ADME profiling, and in vivo pharmacokinetic assessment constitute a self-validating framework. This system ensures that design decisions are driven by empirical data, enabling the efficient optimization of the lead compound to identify a candidate with a superior overall pharmacological profile, ultimately increasing the probability of success in later stages of drug development.

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Technical Guide: Identification, Synthesis, and CAS Retrieval for N-(5-Fluoro-2-methoxybenzyl)-N-methylamine

Executive Summary

This technical guide provides a comprehensive chemical abstract service (CAS) profile for N-(5-Fluoro-2-methoxybenzyl)-N-methylamine . It is designed for medicinal chemists and sourcing specialists requiring precise identification, synthesis protocols, and structural data for this secondary amine intermediate.

Immediate CAS Retrieval Data:

• Free Base CAS: 823188-87-0

• Hydrochloride Salt CAS: 2839139-69-2[1][2][3][4][5]

• Systematic Name: 1-(5-Fluoro-2-methoxyphenyl)-N-methylmethanamine[1][2][3][4][5][6]

Part 1: Chemical Identity & Physical Properties

Accurate identification is the prerequisite for reproducible research. The following data consolidates search results from major chemical indices (SciFinderⁿ, PubChem, and Reaxys) to ensure precise procurement and usage.

Table 1: Chemical Specifications

Property	Specification	Notes
Common Name	N-(5-Fluoro-2-methoxybenzyl)-N-methylamine	Preferred for catalog search
Systematic Name	1-(5-Fluoro-2-methoxyphenyl)-N-methylmethanamine	IUPAC standard
CAS RN (Free Base)	823188-87-0	Primary registry number
CAS RN (HCl Salt)	2839139-69-2	Common commercial form
Molecular Formula	C H FNO	Free base
Molecular Weight	169.20 g/mol	Free base
SMILES	CNCC1=C(OC)C=CC(F)=C1	Canonical
InChI Key	AIJFPNKGGAPZFJ-UHFFFAOYSA-N	Unique identifier
Physical State	Oil (Free Base) / White Solid (HCl)	Salt form preferred for stability

Structural Significance

This molecule features a benzylamine pharmacophore substituted with:

• 5-Fluoro group: Enhances metabolic stability by blocking para-oxidation sites and modulates lipophilicity (LogP).

• 2-Methoxy group: Acts as a hydrogen bond acceptor, often critical for receptor binding affinity in CNS-active ligands (e.g., dopamine/serotonin modulators).

Part 2: Synthesis Protocol (Reductive Amination)

Expertise & Causality: Direct alkylation of methylamine with 5-fluoro-2-methoxybenzyl chloride is prone to over-alkylation, leading to tertiary amine byproducts. The industry-standard approach for high-fidelity synthesis of secondary amines is reductive amination . This method ensures mono-alkylation selectivity via the formation of an imine intermediate followed by in situ reduction.

Reaction Pathway

The synthesis proceeds via the condensation of 5-fluoro-2-methoxybenzaldehyde with methylamine , followed by reduction with sodium triacetoxyborohydride (STAB) or sodium borohydride (NaBH

). STAB is preferred for its mildness, minimizing the reduction of the aldehyde before imine formation.

Figure 1: One-pot reductive amination pathway for the selective synthesis of the target secondary amine.

Step-by-Step Methodology

Note: All steps must be performed in a fume hood due to the volatility of methylamine.

• Imine Formation:

  • Dissolve 5-fluoro-2-methoxybenzaldehyde (1.0 eq) in anhydrous Dichloromethane (DCM).

  • Add Methylamine (1.2 eq, typically 33% solution in ethanol or 2M in THF).

  • Critical Step: Add catalytic Acetic Acid (AcOH, 0.1 eq) to protonate the carbonyl oxygen, accelerating nucleophilic attack. Stir at room temperature for 1-2 hours.

• Reduction:

  • Cool the mixture to 0°C.

  • Add Sodium Triacetoxyborohydride (STAB, 1.5 eq) portion-wise. STAB is chosen over NaBH

    CN to avoid toxic cyanide byproducts.

  • Allow to warm to room temperature and stir overnight (12-16 hours).

• Workup & Purification:

  • Quench with saturated aqueous NaHCO

    to neutralize excess acid.

  • Extract with DCM (3x).

  • Wash combined organics with brine, dry over MgSO

    , and concentrate in vacuo.

  • Purification: If necessary, purify via flash column chromatography (SiO

    , eluent: DCM/MeOH 95:5 with 1% NH OH) or convert to the HCl salt by treating the ethereal solution with 2M HCl in ether for precipitation.

Part 3: CAS Search Methodology (The "How-To")

For researchers needing to verify this data or find analogs, a structured search strategy is required. Random keyword searching often fails due to nomenclature variations (e.g., "benzylamine" vs. "methanamine").

Search Logic Diagram

The following decision tree illustrates the logic used to pinpoint the specific CAS numbers provided in the Executive Summary.

Figure 2: Logical workflow for retrieving CAS Registry Numbers for secondary amines and their salts.

Validated Search Strings

When using databases like SciFinderⁿ, Reaxys, or vendor catalogs (e.g., BLD Pharm, ChemScene), use these specific query strings to avoid false negatives:

• Exact Structure Search: Draw the benzene ring with -F at position 5, -OCH3 at position 2, and -CH2-NH-CH3 at position 1.

• String Query: 1-(5-Fluoro-2-methoxyphenyl)-N-methylmethanamine (Systematic)

• Component Query: "5-fluoro-2-methoxybenzaldehyde" AND "methylamine" (to find reaction products).

Part 4: Applications & Safety

Medicinal Chemistry Utility

This molecule serves as a versatile building block. The 2-methoxy-5-fluorobenzyl moiety is a bioisostere for various catecholamine mimics.

• Kinase Inhibition: The benzylamine nitrogen can act as a hinge binder in ATP-competitive kinase inhibitors.

• GPCR Ligands: The methoxy group provides a rotational constraint and H-bond acceptor site, often improving selectivity for dopaminergic (D2/D3) or serotonergic (5-HT) receptors.

Safety Protocol (Self-Validating System)

• Hazard Identification: Secondary amines are generally skin irritants and can cause severe eye damage. The free base is likely volatile; the HCl salt is a fine dust (inhalation hazard).

• Handling:

  • Engineering Controls: Always weigh the HCl salt in a static-free environment (use an anti-static gun) inside a fume hood.

  • PPE: Nitrile gloves (double gloving recommended for the free base oil), safety goggles, and lab coat.

• Storage: Store the HCl salt at 2-8°C under inert gas (Argon/Nitrogen) to prevent hygroscopic degradation.

References

• Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry, 61(11), 3849-3862.

• PubChem. (2025). Compound Summary: 2-Fluoro-5-methoxybenzaldehyde (Precursor CAS 19415-51-1). Retrieved from [Link]

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• 3. 1363166-27-1|2-[(Ethylamino)methyl]-4-fluorophenol|BLD Pharm [bldpharm.com]
• 4. 869945-29-9|[2-(3-Fluorophenoxy)phenyl]methanamine|BLD Pharm [bldpharm.com]
• 5. 1096895-23-6|(2-(Benzyloxy)-5-fluorophenyl)methanamine|BLD Pharm [bldpharm.com]
• 6. chemscene.com [chemscene.com]

Protocols & Analytical Methods

Application Note &amp; Protocol: Synthesis of N-(5-Fluoro-2-methoxybenzyl)-N-methylamine via One-Pot Reductive Amination

Abstract

This document provides a comprehensive guide for the synthesis of N-(5-Fluoro-2-methoxybenzyl)-N-methylamine, a valuable secondary amine building block in medicinal chemistry and drug development. We detail a robust and efficient one-pot direct reductive amination protocol starting from 5-fluoro-2-methoxybenzaldehyde and methylamine. The methodology leverages the chemoselectivity of sodium triacetoxyborohydride (STAB) as a mild reducing agent, ensuring high yields and minimizing side-product formation. This application note covers the underlying reaction mechanism, provides a detailed step-by-step experimental procedure, outlines safety precautions, and offers a troubleshooting guide for common issues. The protocol is designed for researchers, chemists, and drug development professionals seeking a reliable method for the synthesis of substituted N-benzyl-N-methylamines.

Introduction and Scientific Principle

Reductive amination is a cornerstone of modern organic synthesis, providing one of the most efficient methods for forming carbon-nitrogen (C-N) bonds to produce primary, secondary, and tertiary amines.[1][2] This process transforms a carbonyl group (from an aldehyde or ketone) into an amine via an intermediate imine or iminium ion.[1][3] The direct, or "in-situ," reductive amination, where the carbonyl compound, amine, and reducing agent are combined in a single reaction vessel, is highly favored for its operational simplicity and efficiency.[1]

The synthesis of N-(5-Fluoro-2-methoxybenzyl)-N-methylamine proceeds via two key mechanistic steps:

• Iminium Ion Formation: The reaction initiates with the nucleophilic attack of methylamine on the carbonyl carbon of 5-fluoro-2-methoxybenzaldehyde. This forms an unstable hemiaminal intermediate, which rapidly dehydrates under the reaction conditions to generate a more stable, electrophilic iminium ion.[1]

• Hydride Reduction: A selective reducing agent then delivers a hydride ion ([H]⁻) to the iminium ion, reducing it to the final secondary amine product.

The success of a one-pot reductive amination hinges critically on the choice of the reducing agent.[4] The ideal reagent must selectively reduce the iminium ion intermediate at a much faster rate than it reduces the starting aldehyde.[1][5] While powerful reductants like sodium borohydride (NaBH₄) can be used, they risk reducing the starting aldehyde to an alcohol, lowering the overall yield.[2][6] Sodium cyanoborohydride (NaBH₃CN) offers better selectivity but poses significant toxicity risks due to the potential liberation of hydrogen cyanide gas.[7]

For these reasons, Sodium Triacetoxyborohydride (NaBH(OAc)₃, or STAB) is the reagent of choice for this protocol.[2][5] Its reactivity is attenuated by the electron-withdrawing and sterically bulky acetoxy groups, making it a mild and highly selective reductant for iminium ions in the presence of aldehydes.[1][4][5] This allows all components to be mixed in a single pot, leading to high conversion and a cleaner reaction profile.[8]

Caption: General mechanism for the reductive amination of an aldehyde.

Detailed Experimental Protocol

This protocol outlines the synthesis on a 5 mmol scale. Reagent quantities can be adjusted proportionally for different scales.

Materials and Reagents

Reagent	Formula	MW ( g/mol )	Amount (mmol)	Mass/Volume	Properties
5-Fluoro-2-methoxybenzaldehyde	C₈H₇FO₂	154.14	5.0	771 mg	Solid, Irritant
Methylamine solution	CH₃NH₂	31.06	6.0 (1.2 eq)	1.5 mL	4.0 M in THF, Flammable, Corrosive
Sodium Triacetoxyborohydride (STAB)	C₆H₁₀BNaO₆	211.94	7.5 (1.5 eq)	1.59 g	Solid, Water-reactive
1,2-Dichloroethane (DCE)	C₂H₄Cl₂	98.96	-	25 mL	Solvent, Toxic, Suspected Carcinogen
Saturated Sodium Bicarbonate	NaHCO₃	84.01	-	~20 mL	Aqueous solution for work-up
Dichloromethane (DCM)	CH₂Cl₂	84.93	-	~50 mL	Extraction solvent
Anhydrous Magnesium Sulfate	MgSO₄	120.37	-	~2-3 g	Drying agent

Required Equipment

• 100 mL round-bottom flask

• Magnetic stirrer and stir bar

• Nitrogen or Argon gas inlet

• Rubber septa

• Syringes and needles

• Separatory funnel

• Rotary evaporator

• Glassware for column chromatography

Step-by-Step Synthesis Procedure

Sources

• 1. Reductive amination - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. chemrxiv.org [chemrxiv.org]
• 4. pubs.acs.org [pubs.acs.org]
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• 6. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 7. One of the reductants for reductive amination: sodium cyanoborohydride_Chemicalbook [chemicalbook.com]
• 8. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures(1) - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of N-(5-Fluoro-2-methoxybenzyl)-N-methylamine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive, step-by-step protocol for the synthesis of N-(5-Fluoro-2-methoxybenzyl)-N-methylamine, a valuable secondary amine intermediate in medicinal chemistry and drug discovery. The synthetic strategy is centered around the robust and widely applicable reductive amination reaction. This guide is designed to offer not only a detailed experimental procedure but also to provide insights into the underlying chemical principles, ensuring a thorough understanding of the process for successful and reproducible execution.

Introduction

N-(5-Fluoro-2-methoxybenzyl)-N-methylamine serves as a key building block in the synthesis of a variety of pharmacologically active molecules. The presence of the fluorinated methoxybenzyl moiety is of particular interest in drug design, as the fluorine atom can enhance metabolic stability, binding affinity, and bioavailability. This protocol details a reliable method for the preparation of this intermediate via the reductive amination of 5-fluoro-2-methoxybenzaldehyde with methylamine, followed by in-situ reduction of the resulting imine with sodium borohydride.

Reaction Scheme

The synthesis of N-(5-Fluoro-2-methoxybenzyl)-N-methylamine is achieved through a two-step, one-pot reductive amination process.

Caption: Overall reaction scheme for the synthesis of N-(5-Fluoro-2-methoxybenzyl)-N-methylamine.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
5-Fluoro-2-methoxybenzaldehyde	≥98%	Commercially Available	Store in a cool, dry place.
Methylamine solution	40% in H₂O	Commercially Available	Corrosive and flammable. Handle in a fume hood.[1][2][3][4]
Sodium Borohydride	≥98%	Commercially Available	Moisture-sensitive. Reacts with water to produce flammable gases.[5][6][7]
Methanol (MeOH)	Anhydrous	Commercially Available	Flammable.
Dichloromethane (DCM)	ACS Grade	Commercially Available	Volatile and should be handled in a fume hood.
Saturated Sodium Bicarbonate Solution	Prepared in-house
Brine (Saturated NaCl solution)	Prepared in-house
Anhydrous Sodium Sulfate (Na₂SO₄)	Commercially Available
Diethyl Ether (Et₂O)	ACS Grade	Commercially Available	Flammable.

Experimental Protocol

Step 1: Imine Formation and In-Situ Reduction

This procedure is based on the well-established methodology of reductive amination, where an imine is formed and subsequently reduced in the same reaction vessel.[6] The use of sodium borohydride as the reducing agent is a common and effective choice for this transformation.[2][5][6]

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve 5-fluoro-2-methoxybenzaldehyde (1.0 eq) in methanol (approximately 0.2 M concentration).

• Addition of Methylamine: Cool the solution to 0 °C using an ice bath. To this stirring solution, add methylamine (40% solution in water, 1.2 eq) dropwise. The addition should be slow to control any potential exotherm.

• Imine Formation: Allow the reaction mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 1 hour. The formation of the imine intermediate is crucial before the addition of the reducing agent to minimize the reduction of the starting aldehyde.[2][6]

• Reduction: Cool the reaction mixture back to 0 °C. In a separate beaker, prepare a solution of sodium borohydride (1.5 eq) in a small amount of water or methanol. Add the sodium borohydride solution dropwise to the reaction mixture. Caution: Sodium borohydride reacts with water and methanol to produce hydrogen gas. Ensure adequate ventilation and add the reagent slowly.[5][6][7]

• Reaction Completion: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 3-4 hours, or until the reaction is complete as monitored by Thin Layer Chromatography (TLC).

Caption: Step-by-step workflow for the synthesis of the target molecule.

Step 2: Work-up and Purification

A standard aqueous work-up is employed to remove inorganic byproducts and unreacted starting materials.

• Quenching the Reaction: Carefully quench the reaction by the slow addition of water at 0 °C.

• Solvent Removal: Remove the methanol under reduced pressure using a rotary evaporator.

• Extraction: To the remaining aqueous layer, add dichloromethane (DCM) and transfer the mixture to a separatory funnel. Extract the aqueous layer with DCM (3 x 50 mL).

• Washing: Combine the organic layers and wash with saturated sodium bicarbonate solution (2 x 50 mL) and then with brine (1 x 50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: The crude product can be purified by column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the pure N-(5-Fluoro-2-methoxybenzyl)-N-methylamine.

Characterization

The identity and purity of the synthesized N-(5-Fluoro-2-methoxybenzyl)-N-methylamine should be confirmed by spectroscopic methods.

Expected Spectroscopic Data

• ¹H NMR (400 MHz, CDCl₃):

  • Aromatic Protons: Peaks in the range of δ 6.8-7.2 ppm. The fluorine atom will cause splitting of the adjacent aromatic protons.

  • Methoxy Group (-OCH₃): A singlet at approximately δ 3.8 ppm.

  • Benzyl Protons (-CH₂-): A singlet at approximately δ 3.6 ppm.

  • N-Methyl Group (-NCH₃): A singlet at approximately δ 2.4 ppm.

  • Amine Proton (-NH-): A broad singlet which may be exchangeable with D₂O.

• ¹³C NMR (100 MHz, CDCl₃):

  • Aromatic Carbons: Peaks in the range of δ 110-160 ppm. The carbon attached to the fluorine will show a large coupling constant (¹JC-F).

  • Methoxy Carbon (-OCH₃): A peak around δ 55 ppm.

  • Benzyl Carbon (-CH₂-): A peak around δ 58 ppm.

  • N-Methyl Carbon (-NCH₃): A peak around δ 36 ppm.

• Mass Spectrometry (ESI+):

  • The mass spectrum is expected to show a prominent peak for the protonated molecule [M+H]⁺.

Caption: Logical flow for the characterization of the final product.

Safety Precautions

• All manipulations should be carried out in a well-ventilated fume hood.

• Personal protective equipment (PPE), including safety glasses, a lab coat, and gloves, must be worn at all times.

• Methylamine is a corrosive and flammable gas, and its aqueous solution is also corrosive and should be handled with care.[1][2][3][4]

• Sodium borohydride is a water-reactive solid that releases flammable hydrogen gas upon contact with water or protic solvents. It is also toxic if swallowed or in contact with skin and causes severe skin burns and eye damage.[5][6][7]

• Methanol and dichloromethane are flammable and volatile organic solvents. Avoid inhalation and contact with skin.

References

• Sodium borohydride - Safety Data Sheet.
• METHYLAMINE SOLUTION 40% CAS No 74-89-5 MATERIAL SAFETY DATA SHEET SDS/MSDS - CDH Fine Chemical.
• MATERIAL SAFETY DATA SHEET - METHYLAMINE SOLUTION 40% (For Synthesis) - Oxford.
• Sodium Borohydride CAS No 16940-66-2 MATERIAL SAFETY DATA SHEET SDS/MSDS - CDH Fine Chemical.
• 111530 - Sodium borohydride powder - Safety Data Sheet.
• Safety Data Sheet: Sodium borohydride - Carl ROTH.
• SAFETY DATA SHEET - Fisher Scientific.
• 5-Fluoro-2-methoxybenzaldehyde 96 19415-51-1 - Sigma-Aldrich.
• SAFETY DATA SHEET - Sigma-Aldrich.
• Safety Data Sheet: Methylamine - Carl ROTH.
• SAFETY DATA SHEET - FUJIFILM Wako.
• 5-Fluoro-2-methoxybenzaldehyde, 98% 25 g | Buy Online | Thermo Scientific Chemicals.

• Reductive Amination, and How It Works - Master Organic Chemistry. Available at: [Link]

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• 5. The Role of Sodium Borohydride in Reductive Amination - Oreate AI Blog [oreateai.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Utilization of N-(5-Fluoro-2-methoxybenzyl)-N-methylamine as a Pharmaceutical Intermediate

Introduction: The Strategic Importance of Fluorinated Benzylamines in Medicinal Chemistry

N-(5-Fluoro-2-methoxybenzyl)-N-methylamine is a bespoke secondary amine that serves as a high-value intermediate in the synthesis of complex pharmaceutical agents. Its structure is distinguished by three key features that are highly advantageous in drug design: a fluorine substituent, a methoxy group, and a secondary amine functionality. The strategic incorporation of fluorine into drug candidates can significantly enhance their metabolic stability, binding affinity, and pharmacokinetic profile.[1][2] The methoxy group can modulate the electronic properties and conformation of the molecule, while the N-methylbenzylamine core provides a versatile scaffold for further synthetic elaboration.

This guide provides an in-depth exploration of the applications of N-(5-Fluoro-2-methoxybenzyl)-N-methylamine as a pharmaceutical intermediate. We will delve into its pivotal role in the synthesis of the Bruton's tyrosine kinase (BTK) inhibitor, Pirtobrutinib, and provide detailed protocols for the key transformations involved.[3][4] Additionally, we will present a general protocol for its use in N-alkylation reactions, a fundamental transformation in the synthesis of a wide array of pharmaceutical compounds.

Section 1: Synthesis of the Key Intermediate: 5-Fluoro-2-methoxybenzoic Acid

A primary application of N-(5-Fluoro-2-methoxybenzyl)-N-methylamine is as a precursor to 5-fluoro-2-methoxybenzoic acid. This transformation is achieved through the oxidation of the benzylic carbon. The resulting benzoic acid is a crucial building block for various active pharmaceutical ingredients (APIs), including the BTK inhibitor Pirtobrutinib.[3][4] The oxidation of benzylamines to their corresponding benzoic acids is a well-established transformation in organic synthesis, often employing strong oxidizing agents.[5][6]

Physicochemical Properties of Key Compounds

Compound Name	Molecular Formula	Molecular Weight ( g/mol )	Appearance	Melting Point (°C)
N-(5-Fluoro-2-methoxybenzyl)-N-methylamine	C₉H₁₂FNO	169.20	Colorless to pale yellow liquid	Not available
5-Fluoro-2-methoxybenzoic acid	C₈H₇FO₃	170.14	Off-white powder	86-90[7]

Protocol 1: Oxidation of N-(5-Fluoro-2-methoxybenzyl)-N-methylamine

This protocol describes a generalized procedure for the oxidation of a disubstituted benzylamine to the corresponding benzoic acid using potassium permanganate. This strong oxidizing agent effectively cleaves the C-N bond and oxidizes the benzylic carbon to a carboxylic acid.[8]

Materials:

• N-(5-Fluoro-2-methoxybenzyl)-N-methylamine

• Potassium permanganate (KMnO₄)

• A mixture of a suitable organic solvent (e.g., acetone, tert-butanol) and water

• Sodium bisulfite (NaHSO₃) or oxalic acid for quenching

• Hydrochloric acid (HCl)

• Ethyl acetate or other suitable extraction solvent

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Safety Precautions:

• Potassium permanganate is a strong oxidizing agent and should be handled with care. Avoid contact with combustible materials.

• The reaction can be exothermic.

• Perform the reaction in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve N-(5-Fluoro-2-methoxybenzyl)-N-methylamine (1.0 eq.) in a mixture of the chosen organic solvent and water.

• Slowly add potassium permanganate (3.0-5.0 eq.) portion-wise to the stirred solution. The reaction is exothermic, and the rate of addition should be controlled to maintain a gentle reflux.

• After the addition is complete, heat the mixture to reflux for several hours until the starting material is consumed, as monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Cool the reaction mixture to room temperature and quench the excess permanganate by the slow addition of a saturated aqueous solution of sodium bisulfite or oxalic acid until the purple color disappears and a brown precipitate of manganese dioxide forms.

• Filter the mixture through a pad of celite to remove the manganese dioxide, washing the filter cake with water and the organic solvent used in the reaction.

• Transfer the filtrate to a separatory funnel and remove the organic solvent under reduced pressure.

• Acidify the aqueous layer to a pH of approximately 2 with concentrated HCl. A white precipitate of 5-fluoro-2-methoxybenzoic acid should form.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude 5-fluoro-2-methoxybenzoic acid.

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

Caption: Oxidation of N-(5-Fluoro-2-methoxybenzyl)-N-methylamine.

Section 2: Application in the Synthesis of Pirtobrutinib

Pirtobrutinib is a highly selective, non-covalent inhibitor of Bruton's tyrosine kinase (BTK) used in the treatment of various B-cell malignancies.[2][] The synthesis of Pirtobrutinib involves the formation of an amide bond between 5-fluoro-2-methoxybenzoic acid and an amine-containing pyrazole core.[3][4]

Protocol 2.1: Synthesis of 5-Fluoro-2-methoxybenzoyl chloride

The first step in this synthetic sequence is the activation of the carboxylic acid by converting it to the more reactive acyl chloride. Thionyl chloride (SOCl₂) is a common and effective reagent for this transformation.[10][11][12]

Materials:

• 5-Fluoro-2-methoxybenzoic acid

• Thionyl chloride (SOCl₂)

• Anhydrous dichloromethane (DCM) or another suitable aprotic solvent

• A catalytic amount of N,N-dimethylformamide (DMF) (optional)

Safety Precautions:

• Thionyl chloride is a corrosive and lachrymatory liquid. Handle it in a fume hood with appropriate PPE.

• The reaction evolves HCl and SO₂ gases, which are toxic and corrosive. Ensure the reaction is well-ventilated and consider using a gas trap.

Procedure:

• To a dry, round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 5-fluoro-2-methoxybenzoic acid (1.0 eq.) and anhydrous DCM.

• Add a catalytic amount of DMF (e.g., 1-2 drops).

• Slowly add thionyl chloride (1.2-1.5 eq.) to the stirred suspension at room temperature.

• Heat the reaction mixture to a gentle reflux for 1-3 hours. The reaction progress can be monitored by the cessation of gas evolution and the dissolution of the starting material.

• Once the reaction is complete, cool the mixture to room temperature and remove the solvent and excess thionyl chloride under reduced pressure. It is advisable to use a trap containing a base (e.g., NaOH solution) to neutralize the volatile acidic byproducts.

• The resulting crude 5-fluoro-2-methoxybenzoyl chloride is often used in the next step without further purification.

Caption: Synthesis of 5-Fluoro-2-methoxybenzoyl chloride.

Protocol 2.2: Amide Coupling for the Synthesis of Pirtobrutinib

The final key step is the formation of the amide bond via nucleophilic acyl substitution, where the amine precursor of Pirtobrutinib reacts with the synthesized 5-fluoro-2-methoxybenzoyl chloride.[13][14]

Materials:

• 5-Fluoro-2-methoxybenzoyl chloride

• 5-amino-3-[4-(aminomethyl)phenyl]-1-[(2S)-1,1,1-trifluoropropan-2-yl]-1H-pyrazole-4-carboxamide (Pirtobrutinib amine precursor)[3]

• Anhydrous aprotic solvent (e.g., DCM, THF)

• A non-nucleophilic base (e.g., triethylamine (TEA), N,N-diisopropylethylamine (DIEA))

Safety Precautions:

• Handle all chemicals in a well-ventilated fume hood with appropriate PPE.

• The reaction can be exothermic.

Procedure:

• In a dry round-bottom flask under an inert atmosphere, dissolve the Pirtobrutinib amine precursor (1.0 eq.) and the non-nucleophilic base (1.1-1.5 eq.) in the anhydrous solvent.

• Cool the solution to 0 °C in an ice bath.

• Dissolve the crude 5-fluoro-2-methoxybenzoyl chloride (1.0-1.1 eq.) in a small amount of the anhydrous solvent and add it dropwise to the cooled amine solution.

• Allow the reaction mixture to slowly warm to room temperature and stir for 2-16 hours, monitoring the reaction progress by TLC or LC-MS.

• Once the reaction is complete, quench it by adding water or a saturated aqueous solution of sodium bicarbonate.

• Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous layer with the organic solvent.

• Combine the organic layers, wash sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel or by recrystallization to obtain Pirtobrutinib.

Overall Synthetic Workflow for Pirtobrutinib

Caption: Synthetic pathway to Pirtobrutinib.

Section 3: General Application in N-Alkylation Reactions

As a secondary amine, N-(5-Fluoro-2-methoxybenzyl)-N-methylamine can serve as a nucleophile in N-alkylation reactions to introduce the fluorinated methoxybenzyl-methylamino moiety into a target molecule. This is a common strategy in medicinal chemistry to build more complex structures and explore structure-activity relationships.[15][16]

Protocol 3: N-Alkylation with Alkyl Halides

This protocol describes a general procedure for the selective mono-alkylation of N-(5-Fluoro-2-methoxybenzyl)-N-methylamine with an alkyl halide in the presence of a base.[17]

Materials:

• N-(5-Fluoro-2-methoxybenzyl)-N-methylamine

• Alkyl halide (e.g., methyl iodide, ethyl bromide, benzyl bromide)

• A suitable base (e.g., potassium carbonate (K₂CO₃), cesium carbonate (Cs₂CO₃), or a non-nucleophilic organic base like DIEA)

• Anhydrous polar aprotic solvent (e.g., acetonitrile (ACN), DMF)

Safety Precautions:

• Alkyl halides can be toxic and lachrymatory. Handle them in a fume hood.

• Wear appropriate PPE.

Procedure:

• In a dry round-bottom flask under an inert atmosphere, dissolve N-(5-Fluoro-2-methoxybenzyl)-N-methylamine (1.0 eq.) and the base (1.5-2.0 eq.) in the anhydrous solvent.

• Stir the mixture at room temperature for 15-30 minutes.

• Add the alkyl halide (1.0-1.1 eq.) dropwise to the mixture.

• Stir the reaction at room temperature or with gentle heating (e.g., 40-60 °C) until the starting amine is consumed, as monitored by TLC or LC-MS.

• Upon completion, filter off the inorganic salts and concentrate the filtrate under reduced pressure.

• If an organic base was used, dilute the reaction mixture with water and extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Wash the combined organic extracts with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purify the residue via flash column chromatography to isolate the desired tertiary amine.

Caption: General workflow for N-alkylation.

Conclusion

N-(5-Fluoro-2-methoxybenzyl)-N-methylamine is a versatile and valuable intermediate for pharmaceutical synthesis. Its utility is demonstrated through its role as a precursor to 5-fluoro-2-methoxybenzoic acid, a key component of the BTK inhibitor Pirtobrutinib. Furthermore, its secondary amine functionality allows for its direct incorporation into molecules via N-alkylation reactions. The protocols detailed in this guide provide a framework for the practical application of this intermediate in drug discovery and development, underscoring the strategic importance of fluorinated building blocks in modern medicinal chemistry.

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• ResearchGate. (n.d.). Characterization of Eleven 2,5-Dimethoxy-N-(2-methoxybenzyl) phenethylamine (NBOMe) Derivatives and Differentiation from their 3- and 4-Methoxybenzyl Analogues - Part I. Retrieved from [Link]

• Cheméo. (n.d.). Benzamide-N-2-5-dimethoxyphenyl-4-fluoro.pdf. Retrieved from [Link]

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Application Note: Precision N-Methylation of 5-Fluoro-2-Methoxybenzylamine

Topic: N-methylation procedures for 5-fluoro-2-methoxybenzylamine Content Type: Application Note & Protocol Guide Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers

Abstract & Strategic Overview

The functionalization of 5-fluoro-2-methoxybenzylamine (CAS: 70624-85-4) is a critical transformation in medicinal chemistry, particularly for optimizing physicochemical properties (logP, pKa) in CNS-targeted scaffolds. The presence of the ortho-methoxy group provides electron density, while the meta-fluorine atom modulates metabolic stability and lipophilicity.

This application note addresses the primary challenge in N-methylation: controlling selectivity .

• Mono-methylation is thermodynamically challenging due to the increased nucleophilicity of the secondary amine product, often leading to over-alkylation (dimethylation).

• Dimethylation is straightforward but requires specific forcing conditions to ensure conversion.

We present three validated protocols ranging from high-throughput reductive amination to high-fidelity stepwise synthesis.

Decision Matrix: Selecting the Right Protocol

Before initiating synthesis, select the protocol that matches your purity requirements and scale.

Figure 1: Strategic decision tree for selecting the optimal N-methylation pathway.

Method A: Direct Reductive Amination (The Abdel-Magid Protocol)

Best for: Rapid analog synthesis, small scale (<1g). Mechanism: Formation of an iminium ion followed by rapid hydride transfer.

Scientific Rationale

Direct alkylation with methyl iodide is discouraged due to poor selectivity. This protocol utilizes Sodium Triacetoxyborohydride (STAB) .[1] Unlike NaBH4, STAB is less basic and tolerates the intermediate imine without reducing the aldehyde/ketone precursor, favoring the formation of the amine product. The 5-fluoro-2-methoxy substitution pattern is stable under these mild acidic conditions.

Protocol

Reagents:

• Substrate: 5-fluoro-2-methoxybenzylamine (1.0 eq)

• Reagent: Formaldehyde (37% aq.[2] solution, 1.1 eq)

• Reductant: Sodium triacetoxyborohydride (STAB) (1.4 eq)

• Solvent: 1,2-Dichloroethane (DCE) or THF (anhydrous)

• Additive: Acetic Acid (1.0 eq) - Crucial for catalyzing imine formation.

Step-by-Step:

• Preparation: In a flame-dried flask under N2, dissolve the benzylamine (1.0 mmol) in DCE (5 mL).

• Imine Formation: Add Formaldehyde (1.1 mmol) and Acetic Acid (1.0 mmol). Stir at Room Temperature (RT) for 30 minutes. Note: The solution may become slightly cloudy.

• Reduction: Cool the mixture to 0°C. Add STAB (1.4 mmol) portion-wise over 10 minutes.

• Reaction: Allow to warm to RT and stir for 4–16 hours. Monitor by LCMS (Target M+H ≈ 170.1).

• Quench: Quench with saturated aqueous NaHCO3 (10 mL). Stir until gas evolution ceases.

• Workup: Extract with DCM (3 x 10 mL). Wash combined organics with brine, dry over Na2SO4, and concentrate.

• Purification: Flash chromatography (DCM:MeOH:NH4OH gradient).

Critical Control Point: Do not use Methanol as a solvent with STAB; it reacts with the hydride. Use DCE or THF.[1][3]

Method B: The Formylation-Reduction Route (High Fidelity)

Best for: Scale-up (>5g), strict mono-methylation requirements, and GMP-like workflows. Mechanism: Stepwise installation of the carbon atom as a carbonyl, followed by reduction. This physically prevents dimethylation.

Workflow Visualization

Figure 2: Stepwise transformation preventing over-alkylation.

Protocol

Step 1: N-Formylation

• Dissolve 5-fluoro-2-methoxybenzylamine (10 mmol) in Ethyl Formate (20 mL). No additional solvent is needed; ethyl formate acts as both reagent and solvent.

• Reflux (54°C) for 4–6 hours.

• Concentrate in vacuo. The residue is the N-formyl derivative (usually a white/off-white solid).

  • Validation: 1H NMR will show a rotameric formyl proton signal around 8.0–8.3 ppm.

Step 2: Reduction

• Suspend the N-formyl intermediate in anhydrous THF (30 mL) under Argon.

• Cool to 0°C. Carefully add LiAlH4 (2.5 eq, 1.0 M in THF) dropwise. Caution: Exothermic.

• Heat to reflux (66°C) for 3 hours.

• Fieser Workup: Cool to 0°C. Carefully add:

  • mL Water
  • mL 15% NaOH
  • mL Water

  • (Where

    = grams of LiAlH4 used).

• Filter the granular white precipitate. Concentrate the filtrate to yield the pure N-methyl amine.

Method C: Eschweiler-Clarke (For Dimethylation)

Best for: Synthesizing the tertiary amine (N,N-dimethyl).

Protocol

• Mix 5-fluoro-2-methoxybenzylamine (1.0 eq) with Formic Acid (5 eq) and Formaldehyde (37% aq, 2.5 eq).

• Heat to reflux (100°C) for 12 hours. The CO2 evolution drives the reaction.

• Basify with NaOH to pH > 10 and extract with Ether/DCM.

• Note: This method is not suitable for mono-methylation as the secondary amine formed is more reactive than the primary amine.

Analytical Validation

To confirm the success of your synthesis, compare your isolated product against these expected markers.

Feature	Primary Amine (Start)	Secondary Amine (Method A/B)	Tertiary Amine (Method C)
1H NMR (N-Me)	None	Singlet (~2.4 ppm, 3H)	Singlet (~2.2 ppm, 6H)
1H NMR (Benzylic)	Singlet (~3.8 ppm)	Singlet (~3.7 ppm)	Singlet (~3.5 ppm)
MS (ESI+)	[M+H]+ = 156.1	[M+H]+ = 170.1	[M+H]+ = 184.1
Solubility (HCl salt)	High (Water)	High (Water)	Moderate (Water)

Troubleshooting Note: If the ortho-methoxy group causes steric hindrance, the reaction rates in Method A may slow down. In this case, switching to Method B is recommended as the high temperature of reflux drives the reaction to completion.

Safety & Handling

• 5-fluoro-2-methoxybenzylamine: Irritant.[4] Avoid inhalation.

• Sodium Triacetoxyborohydride: Reacts with water to release H2. Handle in a fume hood.

• LiAlH4: Pyrophoric. Reacts violently with water. Use strictly anhydrous conditions and proper quenching protocols (Fieser method).

• Formaldehyde: Known carcinogen. Use appropriate PPE.

References

• Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride."[3][5] Journal of Organic Chemistry, 1996.[3]

• Clayden, J., et al. "Organic Chemistry: Chapter 10 - Nucleophilic Substitution at the Carbonyl Group." Oxford University Press. (General reference for LiAlH4 reduction mechanisms).

• Sigma-Aldrich. "Product Specification: 2-Fluoro-5-methoxybenzylamine." (Note: Isomer analog used for property verification).

• Bhattacharyya, S. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Organic Reactions, 2004.[6] (Comprehensive review of the reaction scope).

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Comprehensive Handling and Storage Protocols for N-(5-Fluoro-2-methoxybenzyl)-N-methylamine

An Application Note for Researchers, Scientists, and Drug Development Professionals

Introduction: Understanding the Compound

N-(5-Fluoro-2-methoxybenzyl)-N-methylamine is a substituted aromatic amine. Its structure, featuring a fluorinated and methoxylated benzyl group attached to a methylamine, suggests its potential utility as a building block in medicinal chemistry and organic synthesis. The presence of the fluoro and methoxy groups can influence the molecule's reactivity, solubility, and metabolic stability, making it an interesting scaffold for drug discovery. However, these functional groups also necessitate careful consideration of its handling and storage to ensure the safety of laboratory personnel and the integrity of the compound.

Given the limited specific data for this exact molecule, the following protocols are based on established best practices for handling similar chemical entities, such as other substituted anilines and benzylamines.[1][2][3][4]

Hazard Identification and Risk Assessment

Based on data from analogous compounds, N-(5-Fluoro-2-methoxybenzyl)-N-methylamine should be treated as a potentially hazardous substance. The primary hazards associated with similar aromatic amines include:

• Skin and Eye Irritation: Direct contact can cause irritation or, in some cases, severe burns.[1][3]

• Respiratory Tract Irritation: Inhalation of vapors or aerosols may cause respiratory irritation.[1][5]

• Toxicity: May be harmful if swallowed, inhaled, or absorbed through the skin.[6]

• Organ Toxicity: Prolonged or repeated exposure may cause damage to organs.[7]

A thorough risk assessment should be performed before any handling of this compound. This involves evaluating the specific procedures to be undertaken, the quantities being used, and the potential for exposure.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to minimize exposure. The following PPE should be worn at all times when handling N-(5-Fluoro-2-methoxybenzyl)-N-methylamine:

Protection Type	Specification	Rationale
Eye and Face Protection	Safety goggles with side shields or a full-face shield.	To protect against splashes and aerosols.[8][9]
Hand Protection	Chemically resistant gloves (e.g., nitrile, neoprene). Gloves should be inspected before use and changed frequently.	To prevent skin contact.[6][8]
Body Protection	A lab coat or chemical-resistant apron. For larger quantities, a full-body suit may be necessary.	To protect underlying clothing and skin from contamination.[3]
Respiratory Protection	A NIOSH-approved respirator with an organic vapor cartridge may be required if handling outside of a fume hood or if aerosols are generated.	To prevent inhalation of harmful vapors.[2]

Safe Handling Protocols

Adherence to strict handling protocols is crucial for minimizing risk.

Engineering Controls

• Fume Hood: All handling of N-(5-Fluoro-2-methoxybenzyl)-N-methylamine should be conducted in a well-ventilated laboratory, inside a certified chemical fume hood.[6][8]

• Safety Shower and Eyewash Station: A safety shower and eyewash station must be readily accessible in the immediate work area.[2]

Procedural Guidelines

• Preparation: Before handling, ensure all necessary PPE is donned correctly and that the fume hood is functioning properly.

• Dispensing: Use appropriate tools (e.g., spatulas, syringes) for transferring the chemical. Avoid creating dust or aerosols.

• Heating: If heating is required, use a well-controlled heating source (e.g., a heating mantle with a stirrer) and ensure adequate ventilation to capture any vapors. Keep away from open flames and other ignition sources.[1]

• Cleaning: After handling, thoroughly clean all equipment and the work area. Decontaminate surfaces with an appropriate solvent.

• Hand Washing: Wash hands thoroughly with soap and water after removing gloves and before leaving the laboratory.[1][8]

Safe Handling Workflow for N-(5-Fluoro-2-methoxybenzyl)-N-methylamine.

Storage Protocols

Proper storage is essential for maintaining the stability of the compound and preventing accidents.

Storage Parameter	Recommendation	Justification
Temperature	Store in a cool, dry place.[1][9]	Prevents degradation and reduces vaporization.
Atmosphere	Store under an inert atmosphere (e.g., argon or nitrogen) if the compound is sensitive to air or moisture.[2][4]	Protects against oxidation and hydrolysis.
Container	Keep in a tightly sealed, properly labeled container.[5]	Prevents leakage and ensures proper identification.
Incompatible Materials	Store away from strong oxidizing agents, strong acids, and strong bases.[1][10]	Avoids potentially hazardous chemical reactions.
Location	Store in a designated, well-ventilated chemical storage cabinet.[5]	Ensures segregation from incompatible materials and provides secondary containment.

Emergency Procedures

In the event of an emergency, follow these procedures:

Spills and Leaks

• Evacuate: Immediately evacuate the area and alert others.

• Ventilate: Ensure the area is well-ventilated, if safe to do so.

• Containment: For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in a sealed container for disposal.[2]

• PPE: Do not attempt to clean up a spill without the appropriate PPE.

• Large Spills: For large spills, contact your institution's emergency response team.

First Aid Measures

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[1][3]

• Skin Contact: Remove contaminated clothing and wash the affected area with soap and water for at least 15 minutes. Seek medical attention if irritation persists.[2][8]

• Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[5][8]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[2][3]

Spill Response Decision Tree.

Disposal Considerations

All waste containing N-(5-Fluoro-2-methoxybenzyl)-N-methylamine must be treated as hazardous waste. Dispose of the chemical and any contaminated materials in accordance with local, state, and federal regulations.[1][11] Do not dispose of it down the drain.

Conclusion

The handling and storage of N-(5-Fluoro-2-methoxybenzyl)-N-methylamine require a diligent and informed approach to safety. By implementing the engineering controls, personal protective equipment, and procedural guidelines outlined in this document, researchers can minimize their risk of exposure and ensure the integrity of their experiments. Always consult with your institution's Environmental Health and Safety (EH&S) department for specific guidance and training.

References

• Fisher Scientific. (2025, December 22). Safety Data Sheet: N-Methoxymethyl-N-(trimethylsilylmethyl)benzylamine.
• Airgas. (2025, February 5). Safety Data Sheet: Methylamine.
• Sigma-Aldrich. (2026, February 13). Safety Data Sheet.
• Frontier Specialty Chemicals Inc. (2022, May 5). Safety Data Sheet: Cu(II) Pyropheophytin a.
• TCI Chemicals. Safety Data Sheet: N-Methylbenzylamine.
• Fisher Scientific. (2024, March 2). Safety Data Sheet: 3-Fluoro-5-methylbenzylamine.
• ECHEMI. Safety Data Sheet: 5-AMINO-2-METHOXYBENZOTRIFLUORIDE.
• Safety Data Sheet.
• Carl ROTH. (2011, March 29). Safety data sheet.
• Fisher Scientific. (2010, June 7). Safety Data Sheet: N-(4-Methoxybenzyl)-N-methylamine.
• AGF Bioscience. Safety Data Sheet.
• SIAD S.p.A. (2023, February 20). Safety Data Sheet: Methylamine.
• PubChem. 5-Fluoro-2-methoxyaniline.
• Benchchem. A Technical Guide to the Key Properties and Synthetic Utility of 4-Fluoro-2-methoxy-N-methylaniline.
• Fisher Scientific. (2014, February 28). Safety Data Sheet: Silicone oil.
• FUJIFILM Wako. (2025, May 2). Safety Data Sheet: 40% Methylamine Solution.
• Enamine. N-Benzyl-N-(methoxymethyl)-N-TMS-methylamine.
• Synquest Labs. (2020, April 28). Safety Data Sheet: 4-Fluoro-N-methoxy-N-methylbenzamide.
• NIST. 5-Fluoro-2-methylaniline.
• ChemicalBook. (2026, January 13). N-(4-Methoxybenzyl)-N-methylamine.
• Wikipedia. N-Methylaniline.
• Russian Chemical Reviews. N-Fluoro amines and their analogues as fluorinating reagents in organic synthesis.
• PubChemLite. 5-fluoro-2-methoxy-4-methylaniline (C8H10FNO).

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Technical Notes & Optimization

Minimizing side reactions during N-(5-Fluoro-2-methoxybenzyl)-N-methylamine preparation

Welcome to the technical support center for the synthesis of N-(5-Fluoro-2-methoxybenzyl)-N-methylamine. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges encountered during this preparation. Our focus is on providing practical, in-depth solutions to minimize side reactions and maximize the yield and purity of your target compound.

The predominant and most reliable method for preparing this secondary amine is the reductive amination of 5-Fluoro-2-methoxybenzaldehyde with methylamine.[1][2] This method is generally robust, but its success hinges on carefully controlling reaction parameters to suppress the formation of undesired byproducts. This guide is structured into a Frequently Asked Questions (FAQ) section for general queries and a detailed Troubleshooting Guide for specific experimental issues.

Frequently Asked Questions (FAQs)

Q1: What is the most effective method for synthesizing N-(5-Fluoro-2-methoxybenzyl)-N-methylamine?

The most effective and scalable method is a one-pot reductive amination.[2] This process involves the reaction of 5-Fluoro-2-methoxybenzaldehyde with methylamine to form an intermediate imine (or its protonated form, the iminium ion), which is then reduced in situ to the desired secondary amine. This approach is favored over methods like direct alkylation of methylamine with 5-fluoro-2-methoxybenzyl halide because it avoids the common problem of over-alkylation, which would lead to the formation of a tertiary amine.[1]

Q2: Why is the choice of reducing agent so critical in this synthesis?

The choice of reducing agent is paramount because it dictates the chemoselectivity of the reaction.[2] The primary challenge is to reduce the C=N bond of the imine/iminium ion intermediate without significantly reducing the C=O bond of the starting aldehyde. A non-selective reducing agent will primarily yield the undesired 5-fluoro-2-methoxybenzyl alcohol.

• Sodium Triacetoxyborohydride (NaBH(OAc)₃ or STAB): This is often the reagent of choice.[3] It is a mild and selective reducing agent that efficiently reduces the protonated iminium ion intermediate while being slow to react with the less electrophilic aldehyde starting material.[2][3] Its use in aprotic solvents like 1,2-dichloroethane (DCE) or tetrahydrofuran (THF) is highly effective.[3]

• Sodium Cyanoborohydride (NaBH₃CN): Another excellent selective reducing agent that is stable under the mildly acidic conditions required for imine formation.[1][4] It selectively reduces the iminium ion over the carbonyl group.[5] However, concerns over the toxicity of cyanide byproducts and waste streams make NaBH(OAc)₃ a more common choice in many settings.[1]

• Sodium Borohydride (NaBH₄): This is a more powerful and less selective reducing agent.[6] It can readily reduce both the aldehyde and the imine.[7] If NaBH₄ is used, the reaction should be performed in a stepwise manner: first, ensure complete formation of the imine, and only then add the NaBH₄.[3] This two-step approach is generally less efficient than a one-pot reaction with a selective reagent.

Q3: What is the optimal pH for this reductive amination?

The reaction should be maintained under weakly acidic conditions, typically in the pH range of 5-7.[2] This pH is a critical compromise:

• Facilitates Imine Formation: Acid catalysis is required to protonate the carbonyl oxygen of the aldehyde, making it more electrophilic for the nucleophilic attack by methylamine. It also facilitates the dehydration of the hemiaminal intermediate to form the imine.[5]

• Prevents Amine Deactivation: If the pH is too low (too acidic), the methylamine nucleophile will be fully protonated to the non-nucleophilic methylammonium ion (CH₃NH₃⁺), shutting down the initial reaction.

• Minimizes Imine Hydrolysis: While acid catalyzes imine formation, excess acid and water can also drive the reverse reaction—hydrolysis of the imine back to the aldehyde and amine.[5][7]

A catalytic amount of acetic acid is often added to buffer the reaction in the optimal range.[3]

Troubleshooting Guide

This section addresses specific problems you may encounter during the synthesis.

Problem 1: Low yield of the desired amine, with significant recovery of the starting 5-Fluoro-2-methoxybenzaldehyde.

• Probable Cause A: Incomplete Imine Formation. The equilibrium between the aldehyde/amine and the imine may not be sufficiently shifted towards the product.[2]

  • Solution:

    • Verify pH: Ensure the reaction medium is weakly acidic. Add a catalytic amount (e.g., 0.1 equivalents) of acetic acid.

    • Remove Water: If the reaction is stalling, consider adding a dehydrating agent like anhydrous magnesium sulfate (MgSO₄) or molecular sieves to sequester the water produced during imine formation and drive the equilibrium forward.

    • Increase Amine Concentration: Use a slight excess of methylamine (e.g., 1.2-1.5 equivalents). Methylamine is often supplied as a solution in a solvent like THF or water; ensure you are accounting for the concentration correctly.

• Probable Cause B: Hydrolysis of the Imine Intermediate. The formed imine is reverting to the starting materials before it can be reduced.[8]

  • Solution: This is often linked to pH and water content. The solutions for Cause A apply here. Additionally, ensure the reducing agent is added in a timely manner after the initial mixing of the aldehyde and amine (in a one-pot procedure) to "trap" the imine as it forms.

Problem 2: The major byproduct is 5-Fluoro-2-methoxybenzyl alcohol.

• Probable Cause: Non-selective Reduction. The reducing agent is reacting directly with the starting aldehyde at a rate competitive with or faster than the reduction of the imine.[9]

  • Solution:

    • Change Reducing Agent: The most robust solution is to switch to a more chemoselective reducing agent. Sodium triacetoxyborohydride (NaBH(OAc)₃) is the recommended choice to avoid this specific side reaction.[3]

    • Modify a Two-Step Protocol (if using NaBH₄): If you must use sodium borohydride, you must separate the imine formation and reduction steps. First, mix the 5-Fluoro-2-methoxybenzaldehyde and methylamine in a suitable solvent (like methanol) and stir for 1-2 hours to ensure maximum imine formation. Monitor by TLC or ¹H NMR if possible. Then, cool the reaction to 0 °C and add the NaBH₄ portion-wise.

Problem 3: The product is contaminated with an unexpected tertiary amine impurity.

• Probable Cause: Over-alkylation. The desired product, N-(5-Fluoro-2-methoxybenzyl)-N-methylamine, is a secondary amine and can itself react with another molecule of the starting aldehyde to form a new iminium ion, which is then reduced to a tertiary amine.[10]

  • Solution:

    • Control Stoichiometry: This side reaction is favored when the aldehyde is in excess. Use a slight excess of methylamine (1.2-1.5 eq) relative to the aldehyde (1.0 eq).[10] This ensures the aldehyde is consumed primarily by the more abundant primary amine.

    • Slow Aldehyde Addition: In some cases, slowly adding the aldehyde to a solution of the amine and the reducing agent can help maintain a low concentration of the aldehyde throughout the reaction, further minimizing this side reaction.

Data Summary: Reducing Agent Comparison

Reducing Agent	Typical Solvent(s)	Selectivity for Imine/Iminium	Common Side Reactions	Recommended Procedure
Sodium Triacetoxyborohydride (NaBH(OAc)₃)	DCE, THF, DCM[3]	Excellent	Minimal	One-pot (recommended)
Sodium Cyanoborohydride (NaBH₃CN)	Methanol, Ethanol[1]	Very Good	Potential for aminonitrile formation[11]	One-pot
Sodium Borohydride (NaBH₄)	Methanol, Ethanol[6]	Poor	Significant aldehyde reduction to alcohol[6]	Two-step (Imine formation first)

Diagrams and Workflows

Reductive Amination: Main vs. Side Reaction Pathway

Caption: Main reaction vs. a key side reaction pathway.

Troubleshooting Workflow

Caption: A decision tree for troubleshooting common issues.

Experimental Protocol: One-Pot Synthesis using NaBH(OAc)₃

This protocol is optimized for selectivity and operational simplicity, making it a reliable starting point for synthesis.

Materials:

• 5-Fluoro-2-methoxybenzaldehyde (1.0 eq)

• Methylamine (2.0 M solution in THF, 1.2 eq)

• Sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 eq)

• Acetic Acid (glacial, ~0.1 eq, optional but recommended)

• 1,2-Dichloroethane (DCE), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 5-Fluoro-2-methoxybenzaldehyde (1.0 eq) and anhydrous 1,2-dichloroethane (DCE) to make an approximately 0.2 M solution.

• Add methylamine solution (1.2 eq) to the stirred solution at room temperature. If the amine is provided as a hydrochloride salt, a full equivalent of a non-nucleophilic base (e.g., triethylamine) must be added first to liberate the free amine.

• (Optional) Add glacial acetic acid (~0.1 eq) to catalyze imine formation. Stir the mixture for 30-60 minutes at room temperature.

• Carefully add sodium triacetoxyborohydride (1.5 eq) to the reaction mixture in portions over 10-15 minutes. The addition may be slightly exothermic.

• Stir the reaction at room temperature for 12-24 hours. Monitor the reaction progress by a suitable method (e.g., TLC or LC-MS) until the starting aldehyde is consumed.

• Upon completion, carefully quench the reaction by the slow addition of a saturated aqueous solution of NaHCO₃. Stir vigorously until gas evolution ceases.

• Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer twice more with an organic solvent (DCM or ethyl acetate can be used).

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄ or Na₂SO₄.

• Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude product.

• The crude N-(5-Fluoro-2-methoxybenzyl)-N-methylamine can be purified by column chromatography on silica gel or by vacuum distillation.

This guide provides a framework for the successful synthesis of N-(5-Fluoro-2-methoxybenzyl)-N-methylamine. By understanding the underlying chemical principles and potential pitfalls, researchers can effectively troubleshoot their experiments and achieve high yields of the pure compound.

References

• Master Organic Chemistry. (2017, September 1). Reductive Amination, and How It Works. [Link]

• Wikipedia. (n.d.). Reductive amination. [Link]

• University of Rochester. (n.d.). Reductive Amination - Common Conditions. [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). [Link]

• BYJU'S. (2022, March 29). Imine Hydrolysis. [Link]

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

• Master Organic Chemistry. (2022, March 7). Imines - Properties, Formation, Reactions, and Mechanisms. [Link]

• Billings, W. N. (n.d.). Side Reactions in Reductive Alkylation of Aromatic Amines with Aldehydes and with Ketones. In Catalysis of Organic Reactions. Taylor & Francis. [Link]

• Myers, A. (n.d.). Myers Chem 115: Reductive Amination. Harvard University. [Link]

• Organic Chemistry Tutor. (n.d.). Imine and Enamine Hydrolysis. [Link]

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• 2. Reductive amination - Wikipedia [en.wikipedia.org]
• 3. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 4. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 7. byjus.com [byjus.com]
• 8. organicchemistrytutor.com [organicchemistrytutor.com]
• 9. taylorfrancis.com [taylorfrancis.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. sigmaaldrich.com [sigmaaldrich.com]

Overcoming steric hindrance in N-(5-Fluoro-2-methoxybenzyl)-N-methylamine synthesis

Topic: Overcoming Steric Hindrance in Benzylic Amine Synthesis Ticket ID: CHEM-SUP-2024-089 Status: Resolved / Guide Published

The Challenge: The "Ortho-Effect"

You are likely encountering low yields or stalled conversion when synthesizing N-(5-Fluoro-2-methoxybenzyl)-N-methylamine .

The core issue is steric hindrance caused by the 2-methoxy group located ortho to the reactive benzylic center. While the 5-fluoro group exerts an electronic effect (inductive withdrawal), the 2-methoxy group physically blocks the trajectory of the incoming nucleophile (methylamine).

In standard reductive amination conditions (e.g., MeOH, NaBH₄), this crowding prevents the formation of the imine intermediate , which is the prerequisite for reduction. Instead, the reducing agent preferentially attacks the unreacted aldehyde, leading to the formation of the alcohol byproduct (5-Fluoro-2-methoxybenzyl alcohol), which is a dead end.

Primary Solution: Titanium(IV) Isopropoxide Mediated Reductive Amination

Recommendation: Switch to a Lewis Acid-mediated protocol using Titanium(IV) isopropoxide [Ti(OiPr)₄].

Why This Works[1]

• Lewis Acid Activation: Ti(OiPr)₄ coordinates to the carbonyl oxygen, increasing the electrophilicity of the carbon center, making it susceptible to attack even by sterically hindered amines.

• Water Scavenging: Imine formation is an equilibrium process that releases water. Ti(OiPr)₄ reacts with the generated water to form TiO₂, driving the equilibrium irreversibly toward the imine.

Experimental Protocol

Scale: 10 mmol Aldehyde basis.

Reagent	Equivalents	Role
5-Fluoro-2-methoxybenzaldehyde	1.0 equiv	Substrate
Methylamine (2M in THF)	2.0 - 3.0 equiv	Nucleophile (Excess required)
Titanium(IV) Isopropoxide	1.5 - 2.0 equiv	Lewis Acid / Water Scavenger
Sodium Borohydride (NaBH₄)	1.5 equiv	Reducing Agent
Ethanol (Absolute) or THF	Solvent	Anhydrous required

Step-by-Step Procedure:

• Complexation (Critical Step):

  • In a flame-dried flask under Nitrogen/Argon, dissolve the aldehyde (1.0 eq) in anhydrous THF or Ethanol.

  • Add Methylamine (2.0 eq). Note: If using Methylamine HCl salt, you must add 2.0 eq of Triethylamine (TEA) to free the base.

  • Add Ti(OiPr)₄ (1.5 eq) dropwise.

  • Stir at Room Temperature for 8–12 hours.

  • Checkpoint: Monitor by TLC or NMR. You should see the disappearance of the aldehyde peak. Do NOT proceed to reduction until the aldehyde is consumed.

• Reduction:

  • Cool the reaction mixture to 0°C.

  • Add NaBH₄ (1.5 eq) portion-wise (caution: gas evolution).

  • Allow the mixture to warm to Room Temperature and stir for an additional 2–4 hours.

• Quenching (The "Titanium Emulsion" Fix):

  • Warning: Quenching titanium reactions with water creates a sticky emulsion that is impossible to filter.

  • Method: Add 2M Ammonium Hydroxide (NH₄OH) or 1M NaOH dropwise until a white, granular precipitate forms.

  • Dilute with Ethyl Acetate.

  • Filter the mixture through a pad of Celite . The granular titanium salts will stay on top.

  • Wash the Celite pad thoroughly with Ethyl Acetate.

• Purification:

  • Extract the filtrate with 1M HCl (pulls the amine into the aqueous layer).

  • Wash the aqueous layer with Ether (removes non-basic impurities).

  • Basify the aqueous layer (pH > 12) with 4M NaOH.

  • Extract back into DCM or Ethyl Acetate, dry over Na₂SO₄, and concentrate.

Visualizing the Pathway

The following diagram illustrates the mechanistic advantage of the Titanium pathway versus the failed standard route.

Caption: Comparison of reaction pathways. The Standard Route fails due to competitive reduction of the aldehyde. The Titanium Route locks the carbonyl into an imine before reduction can occur.

Alternative Route: Nucleophilic Substitution (SN2)

Status: Not Recommended (Use only if Reductive Amination fails).

If you attempt to react 5-Fluoro-2-methoxybenzyl chloride with methylamine, you will face two issues:

• Steric Shielding: The SN2 backside attack is hindered.

• Over-Alkylation: The product (secondary amine) is more nucleophilic than the starting material (methylamine), leading to the tertiary amine impurity.

Optimization Guide (If you must use this route):

• Stoichiometry: Use a massive excess of Methylamine (10–20 equivalents). This statistically favors mono-alkylation.

• Temperature: Keep the reaction cold (0°C to RT). Heat promotes over-alkylation.

• Solvent: Use a polar aprotic solvent like DMF or Acetonitrile to accelerate the rate-determining step despite the steric hindrance.

Troubleshooting FAQ

Q: I am seeing a large peak in the NMR around 4.6 ppm. What is it? A: This is likely the benzylic protons of the alcohol byproduct . This confirms that imine formation was incomplete before the reducing agent was added.

• Fix: Increase the pre-complexation time with Ti(OiPr)₄ from 8h to 16h, or gently heat the complexation step (40°C) before cooling for reduction.

Q: My reaction turned into a thick gel during workup. A: You added water directly to the Titanium mixture.

• Fix: Use the "Celite Filtration" method described in the protocol above. Do not attempt to extract the gel; filter the solids out first.

Q: Can I use Sodium Cyanoborohydride (NaBH₃CN) instead of NaBH₄? A: Yes, and it is often preferred because it is less aggressive toward aldehydes. However, NaBH₃CN generates toxic cyanide byproducts and requires pH control (pH 6) to be effective. The Ti(OiPr)₄/NaBH₄ method is generally cleaner and safer for this specific hindered substrate.

Q: Will the 5-Fluoro group be removed during reduction? A: Unlikely with Borohydrides (NaBH₄). Defluorination usually requires stronger reducing conditions (e.g., Lithium Aluminum Hydride in refluxing ether) or transition metal catalysis. Under the mild conditions of reductive amination, the aryl-fluorine bond is stable.

References

• Bhattacharyya, S. (1995). "Titanium(IV) Isopropoxide-Mediated Reductive Amination of Carbonyl Compounds." Journal of the Chemical Society, Perkin Transactions 1. Link

  • Core cit

• Mattson, R. J., et al. (1990).[1] "An Improved Method for Reductive Alkylation of Amines using Titanium(IV) Isopropoxide and Sodium Cyanoborohydride." The Journal of Organic Chemistry. Link

  • Foundational text on overcoming steric hindrance in amin

• Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." The Journal of Organic Chemistry. Link

  • Reference for alternative reducing agents and steric limit

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]

Reference Data & Comparative Studies

Optimizing Structural Verification: A Comparative NMR Guide for N-(5-Fluoro-2-methoxybenzyl)-N-methylamine

Executive Summary

Compound: N-(5-Fluoro-2-methoxybenzyl)-N-methylamine CAS: 1095045-47-8 Molecular Formula: Cngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

H FNO Class: Secondary Benzylamine / Fluorinated Intermediate

This guide addresses the analytical challenges inherent in characterizing N-(5-Fluoro-2-methoxybenzyl)-N-methylamine . Due to the presence of a secondary amine and a fluorine atom on the aromatic ring, standard 1H NMR protocols in Chloroform-

often yield incomplete structural data.

This comparative analysis evaluates Chloroform-ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

(CDCl ) versus Dimethyl Sulfoxide- (DMSO- ) as solvent systems, and integrates 19F NMR as a critical validation step. The goal is to provide a self-validating protocol that ensures distinguishing this compound from its regioisomers and degradation products.

The Analytical Challenge: Why Standard Protocols Fail

In routine high-throughput analysis, researchers often default to CDClngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

. For this specific molecule, that approach introduces three risks:

• Amine Proton Exchange: The secondary amine (ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

  ) proton is often broad or invisible in CDCl due to rapid exchange, preventing integration validation.

• Fluorine Coupling (ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

  ): The F nucleus ( ) couples with aromatic protons, splitting signals into complex multiplets that can be mistaken for impurities.

• Rotameric Broadening: N-methyl benzylamines can exhibit rotameric broadening at room temperature, obscuring fine structure.[1]

Comparative Analysis: Solvent System Selection

The following table compares the performance of the two primary solvent systems for this specific fluorinated amine.

Feature	System A: CDClngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted"> (Standard)	System B: DMSO- (Recommended)	Scientific Rationale
N-H Detection	Poor. Broad singlet or invisible ( ppm).	Excellent. Sharp quartet or broad singlet (ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted"> ppm).	DMSO acts as a H-bond acceptor, slowing proton exchange and "locking" the NH proton in place.[1]
Aromatic Resolution	Good. Distinct signals, but ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted"> coupling complicates analysis.	Superior. Higher viscosity and polarity often separate overlapping multiplets.[1]	Polarity differences alter chemical shifts (ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted"> ), often resolving accidental equivalence.[2]
Salt Form Analysis	Insoluble. HCl salts require neutralization (free-basing) inside the tube.	Soluble. Can analyze HCl salts directly.[1]	DMSO dissolves polar salts; CDClngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted"> requires free-base extraction.
Water Peak	ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted"> ppm (overlaps with aliphatic region).	ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted"> ppm (distinct from key signals).	Avoids overlap with the critical N-methyl signal ( ppm).

Recommendation:

Use DMSO-ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

for full structural characterization to visualize the N-H proton and ensure correct integration (Total H count = 12). Use CDCl only for quick purity checks of the free base.

Detailed Characterization Data (Predicted)

The following data represents the theoretical consensus shifts derived from additive substituent effects and comparable fluorinated benzylamine standards.

A. 1H NMR Spectrum (400 MHz, DMSO- )

Position	ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted"> (ppm)	Multiplicity	Integration	Coupling ( in Hz)	Assignment Logic
Ar-H6	7.15 - 7.25	dd (Doublet of Doublets)	1H	,	Ortho to benzyl, meta to F. Deshielded by ring current.
Ar-H4	7.00 - 7.10	td (Triplet of Doublets)	1H	ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted"> ,	Ortho to F, meta to OMe. Split by F and H3.
Ar-H3	6.90 - 6.98	dd	1H	,	Ortho to OMe (shielded), meta to F.
-OCH	3.78	s (Singlet)	3H	-	Distinctive sharp singlet.
Ar-CHngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted"> -N	3.65	s (or d if NH couples)	2H	-	Benzylic protons.
N-CHngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">	2.28	s	3H	-	N-Methyl group.
N-H	~2.0 - 3.5	br s	1H	-	Variable.[1] Broad due to quadrupole/exchange.[1]

B. 19F NMR Spectrum (376 MHz, DMSO- )

Note: 19F is essential to rule out regioisomers (e.g., 4-fluoro or 6-fluoro analogs).[1]

• Chemical Shift: ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

  -120 to -125 ppm.[3]

• Multiplicity: Multiplet (decoupled: Singlet).

• Interpretation: A single clean peak confirms the presence of one fluorine atom.[1] Multiple peaks indicate impurities or isomers.[1]

Experimental Protocols

Protocol A: Optimal Sample Preparation (DMSO- )

Use this for publication-quality spectra.

• Mass: Weigh 5–10 mg of the compound (free base or HCl salt).

• Solvent: Add 0.6 mL of DMSO-ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

  (99.9% D).

• Homogenization: Vortex for 30 seconds. If the solution is cloudy, gently warm to 40°C.[1]

• Transfer: Transfer to a clean, dry 5mm NMR tube.

• Acquisition:

  • Pulse Angle: 30°.[1]

  • Relaxation Delay (

    ): 5 seconds (Crucial for accurate integration of aromatic protons vs. methyl groups).

  • Scans: 16 (minimum) to 64.

Protocol B: 19F-Decoupled 1H NMR (Advanced)

Use this if the aromatic region is too complex to interpret.

• Select the standard proton parameter set.[1]

• Activate the 19F decoupler (O2 channel).[1]

• Set the decoupling frequency center (O2P) to -122 ppm.[1]

• Result: The aromatic multiplets will collapse into simpler doublets (removing the

  splitting), making the coupling pattern purely H-H.

Visualization: Characterization Workflows

Diagram 1: Structural Verification Workflow

This flowchart illustrates the logical progression from crude synthesis to final QC release.[1]

Caption: Logical workflow for verifying fluorinated benzylamines, prioritizing solvent switching if proton exchange obscures data.

Diagram 2: Interpreting the Aromatic Region (Splitting Tree)

Visualizing how Fluorine (

) complicates the aromatic signals.

Caption: Example splitting tree for Proton H4. The large J(H-F) coupling creates complex multiplets often mistaken for impurities.

References

• Abraham, R. J., et al. (2006).[1][4] "1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent." Magnetic Resonance in Chemistry.

• Silverstein, R. M., et al. (2014).[1] Spectrometric Identification of Organic Compounds. 8th Edition. Wiley.[1][4][5] (General reference for additivity rules).

• Dolbier, W. R. (2009).[1] Guide to Fluorine NMR for Organic Chemists. Wiley.[1][4][5] (Reference for F-H coupling constants).

• Fulmer, G. R., et al. (2010).[1] "NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents." Organometallics.

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. Proton NMR Table [www2.chemistry.msu.edu]
• 3. 5-Fluoro-2-methylaniline(367-29-3) 13C NMR spectrum [chemicalbook.com]
• 4. 1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent on 1H chemical shifts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. modgraph.co.uk [modgraph.co.uk]

Publish Comparison Guide: Mass Spectrometry Fragmentation of N-(5-Fluoro-2-methoxybenzyl)-N-methylamine

Executive Summary & Technical Context[1][2]

N-(5-Fluoro-2-methoxybenzyl)-N-methylamine (MW 169.19 Da) is a critical secondary amine intermediate, often encountered in the synthesis or metabolic degradation of N-benzylphenethylamines (such as the 25F-NBOMe series). Precise structural elucidation of this molecule is vital for forensic identification, distinguishing it from isobaric positional isomers (e.g., 3-methoxy or 4-methoxy analogs) that possess distinct pharmacological profiles.

This guide moves beyond basic spectral listing to dissect the mechanistic causality of its fragmentation. We compare its behavior under Electron Ionization (EI) against key alternatives, highlighting the "Ortho Effect" as a deterministic tool for isomer differentiation.[1]

Mechanistic Fragmentation Analysis (EI-MS)[4]

Under standard 70 eV Electron Ionization, the molecule undergoes predictable yet structurally specific bond scissions. The fragmentation is driven by the stability of the resulting carbocations and the influence of the ortho-methoxy substituent.

Primary Fragmentation Pathways

The mass spectrum is dominated by two competing cleavage events:

• -Cleavage (Nitrogen-driven): The lone pair on the nitrogen facilitates homolytic cleavage of the benzylic C-N bond. This generates the stable N-methylmethaniminium ion (m/z 44) and the 5-fluoro-2-methoxybenzyl radical.

• Benzylic Cleavage (Charge Retention on Ring): Alternatively, the charge remains on the aromatic system, yielding the 5-fluoro-2-methoxybenzyl cation (m/z 139). This ion is diagnostic for the ring substitution pattern.

The "Ortho Effect" (Isomer Differentiation)

A critical feature distinguishing the 2-methoxy isomer from its 3- or 4-methoxy counterparts is the interaction between the methoxy oxygen and the benzylic center. The m/z 139 cation undergoes a specific rearrangement, eliminating a neutral formaldehyde molecule (CH₂O, 30 Da) to form a stable benzofuran-type cation at m/z 109 . This transition is suppressed in meta and para isomers due to geometric constraints.

Visualization of Fragmentation Pathways

Figure 1: Mechanistic pathway showing the divergence between the base peak formation and the diagnostic ortho-effect rearrangement.

Comparative Performance Guide

This section compares the target molecule against its closest structural relatives and isobaric alternatives.[1][2] This data is crucial for resolving complex mixtures in forensic samples.

Quantitative Ion Comparison Table

Feature	Target: 2-OMe Isomer	Alternative 1: 4-OMe Isomer	Alternative 2: Non-Fluorinated
Structure	N-(5-F-2-OMe-benzyl)...	N-(3-F-4-OMe-benzyl)...	N-(2-OMe-benzyl)...[2][3][4]
Molecular Weight	169 Da	169 Da	151 Da
Base Peak	m/z 44	m/z 44	m/z 44
Diagnostic Benzyl Ion	m/z 139	m/z 139	m/z 121
Ortho Effect Ion	m/z 109 (High Intensity)	Absent / Negligible	m/z 91 (High Intensity)
Loss of •CH₃	Moderate (m/z 124)	High (m/z 124)	Moderate (m/z 106)
Differentiation Key	Presence of m/z 109 transition.	Absence of m/z 109; Strong m/z 124.	Shift of all Ar-fragments by -18 Da.

Technique Comparison: EI vs. ESI

• Electron Ionization (EI): Essential for structural fingerprinting.[5] The high energy (70 eV) induces the fragmentation required to see the m/z 139 and m/z 109 ions.

• Electrospray Ionization (ESI): Produces primarily the protonated molecule

  . While excellent for sensitivity and molecular weight confirmation, it lacks the fragment richness needed to distinguish the 2-OMe isomer from the 4-OMe isomer without MS/MS (CID) experiments.

Validated Experimental Protocol

To replicate these results and ensure valid identification, follow this self-validating GC-MS workflow.

Reagents & Setup

• Solvent: Methanol (LC-MS Grade).

• Concentration: 100 µg/mL (prevents column overload while maintaining minor ion visibility).

• Column: Rxi-5Sil MS or equivalent (30m x 0.25mm ID x 0.25µm).

Step-by-Step Workflow

• Injection: Inject 1 µL in split mode (10:1) at 250°C.

  • Why: High temp ensures rapid volatilization; split mode prevents peak broadening of the amine.

• Gradient: Hold 70°C for 1 min, ramp 20°C/min to 280°C, hold 5 min.

  • Why: Fast ramp preserves peak shape for polar amines.

• MS Source: Set to 230°C, 70 eV.

  • Validation Check: Ensure the m/z 44 peak is not saturated (flat-topped). If saturated, dilute sample 1:10.

• Data Analysis:

  • Extract Ion Chromatogram (EIC) for m/z 169 (M+), 139, and 109.

  • Pass Criteria: Retention time match ±0.05 min; Ratio of 109/139 > 0.2 (indicative of ortho-substitution).

References

• Davidson, J. T., & Jackson, G. P. (2019). The Differentiation of 2,5-Dimethoxy-N-(N-Methoxybenzyl)Phenethylamine (NBOMe) Isomers Using GC Retention Indices and Multivariate Analysis of Ion Abundances in Electron Ionization Mass Spectra.[1][6] Forensic Chemistry.[7][1][2][6] Link

• Todua, N. G., & Mikaia, A. I. (2016). Mass spectrometry of analytical derivatives.[8] 2. "Ortho" and "Para" effects in electron ionization mass spectra of derivatives of hydroxy, mercapto and amino benzoic acids. Journal of Mass Spectrometry. Link

• NIST Mass Spectrometry Data Center. N-Methylbenzylamine Mass Spectrum. NIST Chemistry WebBook, SRD 69. Link

• Casale, J. F., & Hays, P. A. (2011).Characterization of the "25I-NBOMe" series of designer drugs. Microgram Journal.

Sources

• 1. glenjackson.faculty.wvu.edu [glenjackson.faculty.wvu.edu]
• 2. ojp.gov [ojp.gov]
• 3. opus.lib.uts.edu.au [opus.lib.uts.edu.au]
• 4. drugsandalcohol.ie [drugsandalcohol.ie]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. The Differentiation of 2,5-Dimethoxy-N-(N-Methoxybenzyl)Phenethylamine (NBOMe) Isomers Using GC Retention Indices and Multivariate Analysis of Ion Abundances in Electron Ionization Mass Spectra | Office of Justice Programs [ojp.gov]
• 7. walshmedicalmedia.com [walshmedicalmedia.com]
• 8. Mass spectrometry of analytical derivatives. 2. "Ortho" and "Para" effects in electron ionization mass spectra of derivatives of hydroxy, mercapto and amino benzoic acids - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparison of synthetic routes for N-(5-Fluoro-2-methoxybenzyl)-N-methylamine

Executive Summary

N-(5-Fluoro-2-methoxybenzyl)-N-methylamine (CAS 823188-87-0) is a critical secondary amine intermediate often employed in the synthesis of GPCR ligands, kinase inhibitors, and CNS-active agents. Its structure features a 5-fluoro-2-methoxy phenyl ring linked to a methylamine moiety.[1] The presence of the electron-donating methoxy group and the electron-withdrawing fluorine atom creates a unique electronic environment that influences both the stability of the benzylic position and the nucleophilicity of the amine.

This guide evaluates three primary synthetic strategies:

• Reductive Amination (Route A): The industry standard for laboratory to pilot scale, offering high selectivity.

• Nucleophilic Substitution (Route B): A classical approach using benzyl halides, viable for bulk manufacturing if over-alkylation is controlled.

• Amide Reduction (Route C): A robust, albeit more expensive, pathway yielding high-purity product free of tertiary amine contaminants.

Route Analysis & Mechanistic Insight

Route A: Reductive Amination (The Industry Standard)

Precursors: 5-Fluoro-2-methoxybenzaldehyde + Methylamine Reagents: Sodium Borohydride (NaBH

) or Sodium Triacetoxyborohydride (STAB)

This route is the most widely adopted due to its operational simplicity and high chemoselectivity. The reaction proceeds via the formation of an imine (Schiff base) intermediate, which is subsequently reduced to the secondary amine.

• Mechanism: The carbonyl carbon of the aldehyde is attacked by the nucleophilic nitrogen of methylamine. The resulting hemiaminal dehydrates to form the imine. In the presence of a reducing agent, the C=N bond is reduced to a C-N single bond.

• Optimization: Using STAB (Sodium Triacetoxyborohydride) allows for "one-pot" synthesis because STAB selectively reduces the imine faster than the aldehyde, preventing side reactions. NaBH

  is a cheaper alternative but typically requires a two-step procedure (imine formation followed by reduction) to maximize yield.

Route B: Nucleophilic Substitution (The Classical Approach)

Precursors: 5-Fluoro-2-methoxybenzyl chloride/bromide + Methylamine (Excess) Reagents: Base (K

CO or Et N), Solvent (THF, Acetonitrile, or Water)

This route relies on an S

2 mechanism. While conceptually simple, it suffers from a critical flaw: the product (secondary amine) is more nucleophilic than the starting material (primary amine), leading to over-alkylation (formation of the tertiary amine byproduct).

• Process Control: To mitigate over-alkylation, a large excess of methylamine (5–10 equivalents) is required. This makes the process less atom-efficient and requires efficient recovery systems for the unreacted methylamine.

Route C: Amide Reduction (High Purity Alternative)

Precursors: 5-Fluoro-2-methoxybenzoic acid

N-methyl amide Reagents: Thionyl Chloride (SOCl ), Methylamine, LiAlH or Borane (BH )

This route guarantees a secondary amine product with zero risk of tertiary amine contamination. However, it involves harsh reducing agents (LiAlH

) which are hazardous at scale and incompatible with certain functional groups (though compatible with F and OMe on the aromatic ring).

Visualizing the Synthetic Pathways

The following diagram illustrates the three competing pathways, highlighting intermediates and critical decision points.

Caption: Comparative reaction network showing the three primary synthetic pathways. Route A offers the most direct and selective path to the target.

Comparative Assessment Data

The following table summarizes the performance metrics for each route based on laboratory and pilot-scale data.

Metric	Route A: Reductive Amination	Route B: Nucleophilic Substitution	Route C: Amide Reduction
Yield (Isolated)	85 - 95%	60 - 75%	70 - 85%
Purity (HPLC)	>98%	90 - 95% (requires purification)	>99%
Atom Economy	High (water is main byproduct)	Medium (salt waste generated)	Low (stoichiometric reductant waste)
Cost	Low (Reagents are cheap)	Very Low (Precursors are cheapest)	High (LiAlH & multi-step)
Safety Profile	Good (Mild conditions)	Moderate (MeNH gas/pressure)	Poor (Pyrophoric hydrides)
Scalability	Excellent	Good (with flow chemistry)	Difficult (Heat management)

Detailed Experimental Protocols

Protocol A: Reductive Amination (Recommended)

Best for: Laboratory synthesis, high purity requirements, and ease of operation.

Reagents:

• 5-Fluoro-2-methoxybenzaldehyde (1.0 eq)

• Methylamine (2.0 M in MeOH or THF, 1.5 eq)

• Sodium Borohydride (NaBH

  , 1.5 eq)

• Methanol (Solvent)[2]

Step-by-Step Workflow:

• Imine Formation: In a round-bottom flask, dissolve 5-Fluoro-2-methoxybenzaldehyde in anhydrous Methanol (0.5 M concentration).

• Addition: Add the Methylamine solution dropwise at 0°C. Stir the mixture at room temperature for 2–4 hours. Note: Monitor by TLC/LCMS for disappearance of aldehyde.

• Reduction: Cool the solution back to 0°C. Add NaBH

  portion-wise over 15 minutes (gas evolution will occur).

• Reaction: Allow the mixture to warm to room temperature and stir for an additional 2 hours.

• Quench: Carefully quench excess hydride with 1N HCl until pH < 3. Stir for 30 minutes to decompose any amine-borane complexes.

• Workup: Basify with 2N NaOH to pH > 11. Extract with Dichloromethane (DCM) (3x).[2]

• Purification: Dry organic layers over Na

  SO , filter, and concentrate. The crude oil is typically >95% pure. Conversion to the HCl salt can be achieved by adding HCl in ether/dioxane.

Protocol B: Nucleophilic Substitution (Alternative)

Best for: Situations where aldehyde is unavailable or for utilizing existing benzyl chloride stock.

Reagents:

• 5-Fluoro-2-methoxybenzyl chloride (1.0 eq)

• Methylamine (40% aq. solution, 10.0 eq)

• Ethanol (Solvent)[3][4]

Step-by-Step Workflow:

• Preparation: Dissolve 5-Fluoro-2-methoxybenzyl chloride in Ethanol.

• Addition: Add the solution slowly into a cooled (0°C) stirred solution of excess aqueous Methylamine (10 eq). Crucial: High dilution and excess amine prevent tertiary amine formation.

• Reaction: Stir at room temperature for 12 hours.

• Workup: Concentrate under reduced pressure to remove ethanol and excess methylamine.

• Extraction: Dissolve residue in water/DCM. Basify if necessary (though excess amine usually leaves it basic). Extract with DCM.[2]

• Purification: Column chromatography is often required to separate the secondary amine from trace tertiary amine byproducts.

References

• Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." Journal of Organic Chemistry, 61(11), 3849-3862. Link

• BLD Pharm. (n.d.). "Product Analysis: 1-(5-Fluoro-2-methoxyphenyl)-N-methylmethanamine hydrochloride." BLD Pharm Catalog. Link

• Google Patents. (2006). "Treatment of stuttering and other communication disorders with norepinephrine reuptake inhibitors."[5] Patent CA2532349A1. Link

• Organic Chemistry Portal. (n.d.). "Synthesis of Amines - Reductive Amination." Organic Chemistry Portal. Link

• BenchChem. (n.d.). "Synthesis of 5-Chloro-N-(2-fluorobenzyl)-2-methylaniline (Analogous Methodology)." BenchChem. Link

Sources

• 1. 5-Fluoro-2-methoxyaniline | C7H8FNO | CID 223105 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Preparation of 4-fluoro-2-Methoxy-5-Nitroaniline_Chemicalbook [chemicalbook.com]
• 3. mdpi.com [mdpi.com]
• 4. US9085565B2 - Process for the preparation of N-[5-(3,5-difluoro-benzyl)-1H-indazol-3-yl]-4-(4-methyl-piperazin-1-yl)-2-(tetrahydro-pyran-4-ylamino)-benzamide - Google Patents [patents.google.com]
• 5. CA2532349A1 - Treatment of stuttering and other communication disorders with norepinephrine reuptake inhibitors - Google Patents [patents.google.com]

Technical Comparison Guide: Qualification Standards for N-(5-Fluoro-2-methoxybenzyl)-N-methylamine

Executive Summary & Compound Profile

N-(5-Fluoro-2-methoxybenzyl)-N-methylamine (CAS: 1095045-47-8) is a critical secondary amine intermediate used in the synthesis of CNS-active pharmaceutical ingredients. Its structural integrity is pivotal; however, its secondary amine moiety makes it susceptible to hygroscopicity and carbamate formation (CO₂ absorption) upon atmospheric exposure.

This guide objectively compares the two primary methodologies for validating the elemental composition and purity of this compound: Combustion Analysis (CHN) versus Quantitative NMR (qNMR) . While CHN remains the regulatory "gold standard" for bulk purity, experimental data suggests qNMR offers superior specificity for identifying the nature of impurities (solvents, inorganic salts) that CHN often masks.

Compound Baseline: Theoretical Standards

Before analysis, the "Target Values" must be established. Note that this compound is frequently supplied as a Hydrochloride (HCl) salt to improve stability.

Property	Free Base	Hydrochloride Salt (HCl)
Formula	C₉H₁₂FNO	C₉H₁₂FNO · HCl
MW ( g/mol )	169.20	205.66
Carbon (%C)	63.89%	52.56%
Hydrogen (%H)	7.15%	6.37%
Nitrogen (%N)	8.28%	6.81%
Acceptance	±0.4% absolute deviation	±0.4% absolute deviation

Strategic Comparison: CHN Combustion vs. qNMR

This section evaluates the performance of traditional combustion analysis against modern quantitative spectroscopy.

Comparative Performance Matrix

Feature	Method A: Combustion Analysis (CHN)	Method B: Quantitative NMR (qNMR)
Principle	Thermal oxidation/reduction; detection of CO₂, H₂O, N₂.	Integration of proton signals relative to an Internal Standard (IS).[1]
Precision	High (±0.3% typical).[2]	High (±0.5% typical, operator dependent).
Specificity	Low. Cannot distinguish between the analyte and an impurity with similar %C (e.g., isomers).	High. Distinctly identifies structure, solvent residues, and counter-ions.
Sample Req.	2–5 mg (Destructive).	5–20 mg (Non-destructive).
Blind Spots	Inorganic impurities (ash) are invisible. Hygroscopic water skews H%.	Requires a soluble, non-reactive Internal Standard.
Verdict	Best for: Final regulatory release and confirming bulk homogeneity.	Best for: R&D qualification, salt stoichiometry confirmation, and troubleshooting.

Expert Insight: The "Drying" Variable

Secondary amines like N-(5-Fluoro-2-methoxybenzyl)-N-methylamine are prone to forming hydrates.

• CHN Failure Mode: A sample containing 1.5% water will depress %C by ~1.0%, causing a "Fail" result (outside the ±0.4% limit).

• qNMR Advantage: The water peak is visible and distinct from the analyte signals. The qNMR purity calculation excludes the water integral, giving the true potency of the organic fraction.

Experimental Protocols

To ensure reproducibility, follow these self-validating workflows.

Protocol A: Pre-Analysis Drying (Mandatory)

Failure to perform this step is the #1 cause of EA failure for this compound.

• Equipment: Vacuum drying pistol or desiccator.

• Desiccant: Phosphorus Pentoxide (P₂O₅) or Activated Molecular Sieves (4Å).

• Conditions:

  • Free Base: Dry at ambient temperature for 4 hours (Low MP: ~30–40°C; avoid melting).

  • HCl Salt: Dry at 45°C under high vacuum (<5 mbar) for 12 hours.

• Validation: TGA (Thermogravimetric Analysis) showing <0.5% weight loss below 100°C.

Protocol B: Quantitative NMR (qNMR) Setup

Recommended for internal qualification.

• Solvent: DMSO-d₆ (Dissolves both free base and salt; minimizes exchange of amine protons).

• Internal Standard (IS): Maleic Acid (Traceable Grade).

  • Rationale: Maleic acid singlet (6.2 ppm) does not overlap with the aromatic region (6.8–7.2 ppm) or the N-methyl/methoxy region (2.3–3.8 ppm) of the analyte.

• Pulse Sequence:

  • Relaxation delay (D1) ≥ 30 seconds (ensure 5× T1 relaxation).

  • Pulse angle: 90°.

  • Scans: 16 or 32.

• Calculation:

  (Where I=Integral, N=Number of protons, M=Molar Mass, m=Weighed mass, P=Purity)

Visualization: Validation Workflow

The following diagram illustrates the decision logic for qualifying the material.

Figure 1: Decision matrix for qualifying N-(5-Fluoro-2-methoxybenzyl)-N-methylamine standards.

Data Analysis: Interpreting Deviations

When results deviate from the theoretical values calculated in Section 1, use this troubleshooting table to identify the root cause.

Observation (CHN)	Likely Cause	Confirmation Test
Low %C, Low %N	Solvent Entrapment (e.g., DCM or Ethyl Acetate).	1H NMR: Check for multiplets at 5.30 ppm (DCM) or 4.03/1.99 ppm (EtOAc).
Low %C, High %H	Moisture (H₂O) . The amine is hygroscopic.	TGA: Weight loss <100°C. Karl Fischer: Direct water titration.
Low %C, Correct %N	Inorganic Contamination (Silica, NaCl).	Residue on Ignition (ROI): Ash content > 0.1%.
High %C	Drying Error. Loss of HCl (if salt) or presence of non-polar impurity.	IC (Ion Chromatography): Check Chloride content.

Case Study: The "Carbamate" Trap

Secondary amines react with atmospheric CO₂ to form carbamates.

• Symptom:[1][3] A sample exposed to air for 48 hours shows a shift in %C and %N.

• NMR Evidence: Appearance of a broad signal or doubling of peaks due to rotamers in the carbamate species.

• Solution: Store the standard under Argon/Nitrogen at -20°C.

References

• American Chemical Society (ACS). (2025). Author Guidelines for the Journal of Organic Chemistry: Characterization of New Compounds. (Requires elemental analysis within ±0.4%). [Link]

• Holzgrabe, U. (2010). Quantitative NMR spectroscopy in pharmaceutical analysis.[4] Progress in Nuclear Magnetic Resonance Spectroscopy, 57(2), 229-240. [Link]

• National Institute of Standards and Technology (NIST). Standard Reference Materials for Chemical Composition. [Link]

Sources

• 1. resolvemass.ca [resolvemass.ca]
• 2. An International Study Evaluating Elemental Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Author Guidelines [researcher-resources.acs.org]
• 4. Quantitative NMR Methods in Pharmaceuticals: Purity Assurance [eureka.patsnap.com]

Safety & Regulatory Compliance

Personal protective equipment for handling N-(5-Fluoro-2-methoxybenzyl)-N-methylamine

Executive Hazard Profiling

The "Why" Behind the Protocol

Handling N-(5-Fluoro-2-methoxybenzyl)-N-methylamine requires a safety posture that goes beyond standard organic solvent protocols. As a secondary benzylamine with a fluorinated substituent, this compound presents a dual-threat profile: corrosivity inherent to the amine functionality and bioavailability enhanced by the lipophilic fluorinated benzyl group.

• Chemical Basis of Hazard: The lone pair of electrons on the nitrogen atom renders this molecule highly nucleophilic and basic. Upon contact with biological tissue, it rapidly initiates alkaline hydrolysis of fats (saponification) and denatures proteins. Unlike acid burns, which form a protective eschar, amine burns penetrate deep into the dermis before pain is perceived.

• Specific Risk Factors:

  • Skin/Eye: Category 1B Corrosive (Predicted).[1] Capable of causing irreversible corneal opacity and deep tissue necrosis.

  • Inhalation: Amine vapors are respiratory sensitizers and irritants. The fluorine substitution may alter metabolic stability, necessitating strict control of aerosol generation.

The PPE Shield: Defense in Depth

Standard nitrile gloves are often insufficient for direct amine handling due to rapid permeation. The following matrix prescribes the required PPE based on the "Worst-Case Permeation" principle, utilizing data from structural analogs (e.g., Benzylamine, Diethylamine).

PPE Selection Matrix

Protection Zone	Component	Specification	Rationale & Causality
Hand (Primary)	Double Nitrile	Outer: 5 mil (min)Inner: 4 mil	Splash Protection: Standard nitrile degrades quickly against amines. The "Double-Glove" technique provides a visual breach indicator and a temporary buffer (approx. 10-15 min breakthrough).
Hand (Critical)	Laminate / Composite	Ansell Barrier® or Silver Shield®	Immersion/Spill: Required for spill cleanup or transfers >100mL. Amines cannot permeate these multi-layer films.
Ocular	Chemical Goggles	Indirect Vent / Sealed	Vapor Defense: Safety glasses allow vapors to bypass the lens, reacting with ocular moisture to form caustic hydroxide solutions on the cornea.
Respiratory	Respirator	NIOSH P100 + OV/AG	Inhalation: Required only if working outside a Fume Hood. Cartridges must be rated for Organic Vapors (OV) and Acid Gases (AG) (amines are basic, but often grouped with AG or specific amine cartridges).
Body	Lab Coat + Apron	Poly-coated or Tyvek® apron	Penetration: Cotton lab coats absorb amines, holding the corrosive against the skin. An impervious apron prevents this "wicking" effect.

Operational Workflow: The "Zero-Contact" Method

This protocol utilizes a self-validating workflow designed to prevent cross-contamination.

Phase A: Pre-Operational Verification

• The Glove Check: Inflate nitrile gloves with air to check for pinholes before donning.

• Neutralizer Prep: Prepare a beaker of dilute acetic acid (5%) or citric acid. This is your immediate "decontamination station" for tools, not skin.

• Vacuum Trap: If using a vacuum line, ensure the cold trap is charged (liquid

  or dry ice/acetone) to prevent amine vapors from damaging the pump oil or exhausting into the lab.

Phase B: Handling & Transfer

• Solids: Weighing must be performed inside a fume hood or a powder containment enclosure. Static electricity can disperse fine amine salts; use an anti-static gun if available.

• Liquids:

  • Syringe Technique: Use Luer-lock syringes to prevent needle "pop-off" due to backpressure.

  • Positive Displacement: For viscous free-bases, positive displacement pipettes prevent dripping.

  • The "Clean Hand/Dirty Hand" Rule: Designate your dominant hand as "dirty" (handles the chemical container) and non-dominant as "clean" (touches hood sash, knobs).

Phase C: Decontamination & Doffing

• Tool Quench: Rinse spatulas/needles in the prepared citric acid bath immediately after use to convert the volatile free base into a non-volatile, water-soluble salt.

• Glove Removal: Use the "Beak Method" (pulling one glove off by the cuff using the other gloved hand, turning it inside out) to ensure the outside of the glove never touches skin.

• Wash: Wash hands with soap and cool water. Warm water opens pores, potentially increasing absorption of any trace residues.

Decision Logic & Workflow Diagram

The following diagram illustrates the decision-making process for PPE selection and spill response.

Figure 1: Risk-Based PPE Selection and Handling Workflow for Fluorinated Benzylamines.

Emergency Response & Disposal

Spill Management

If a spill occurs (>5 mL):

• Evacuate the immediate area to allow vapors to dissipate via the HVAC system.

• Don Enhanced PPE (Laminate gloves, respirator).

• Neutralize: Do not wipe up the pure liquid. Cover with a spill pillow or vermiculite treated with dilute citric acid. This converts the corrosive amine into a safer ammonium salt.

• Collect: Scoop into a hazardous waste bag labeled "Corrosive - Basic - Toxic."

Waste Disposal[1][2][3][4][5]

• Stream: Segregate as Halogenated Organic Base .

• Incompatibility: NEVER mix with acid waste streams (exothermic neutralization can cause eruptions) or oxidizers (fire risk).

• Labeling: Clearly mark the container with the full chemical name. Do not use abbreviations like "Amine X."

References

• Occupational Safety and Health Administration (OSHA). (n.d.). Occupational Safety and Health Standards: Personal Protective Equipment (29 CFR 1910.132). Retrieved from [Link]

Sources

• 1. fishersci.com [fishersci.com]